1-(1-phenylethyl)-1H-benzotriazole

• CAS: 23275-77-6

Core Science & Biosynthesis

Foreword: The Crucial Role of Solubility in Modern Chemistry

An In-Depth Technical Guide to the Solubility of N-Alkylated Benzotriazoles in Organic Solvents

In the landscape of chemical research and pharmaceutical development, the seemingly simple property of solubility is, in fact, a cornerstone of success. From designing robust synthetic routes to formulating effective drug delivery systems, a compound's ability to dissolve in a given medium governs its utility and applicability. N-alkylated benzotriazoles, a class of molecules with immense therapeutic and synthetic potential, are no exception.[1][2][3][4] Their versatile scaffold is a playground for medicinal chemists, but unlocking their full potential requires a mastery of their physicochemical properties, chief among them being solubility.[5]

This guide is designed for the practicing researcher, scientist, and drug development professional. It moves beyond mere data recitation to provide a deep, mechanistic understanding of why N-alkylated benzotriazoles exhibit specific solubility profiles. By synthesizing theoretical principles with practical, field-proven methodologies, we aim to empower you to predict, control, and manipulate the solubility of these vital compounds in your own laboratory settings.

The Molecular Architecture: Understanding the Solute

At its core, a molecule's solubility is dictated by its structure. The N-alkylated benzotriazole is a molecule of two halves, each contributing distinct characteristics to its overall polarity and interaction potential.

• The Benzotriazole Core: This bicyclic aromatic system, composed of a benzene ring fused to a triazole ring, is inherently polar.[6] The three nitrogen atoms are electronegative and can act as hydrogen bond acceptors. The aromatic rings also allow for π-π stacking interactions.

• The N-Alkyl Chain: Attached to one of the nitrogen atoms, this substituent is the primary modulator of the molecule's lipophilicity. The nature of this chain—its length, branching, and any additional functional groups—is the most significant determinant of how the molecule will behave in a range of organic solvents.

The interplay between the polar, hydrogen-bonding core and the non-polar, hydrophobic alkyl chain creates a molecule with tunable properties, making a nuanced understanding of its solubility essential.

Fundamental Principles: The "Like Dissolves Like" Paradigm

The adage "like dissolves like" is a powerful, albeit simplified, guiding principle for predicting solubility.[7] It is rooted in the thermodynamics of dissolution, where the process is favored if the energy released from new solute-solvent interactions is comparable to or greater than the energy required to break existing solute-solute and solvent-solvent interactions.

For N-alkylated benzotriazoles, this translates to:

• Polar Solvents (e.g., alcohols, DMSO, DMF) will interact favorably with the polar benzotriazole core through dipole-dipole forces and hydrogen bonding.

• Non-Polar Solvents (e.g., toluene, hexane, benzene) will interact favorably with the non-polar alkyl chain through van der Waals (London dispersion) forces.

The ultimate solubility in a specific solvent is a balance of these competing interactions. A short alkyl chain (e.g., methyl, ethyl) results in a molecule that is dominated by the polar nature of the benzotriazole head, favoring solubility in polar solvents. Conversely, a long alkyl chain (e.g., octyl, dodecyl) imparts significant non-polar character, shifting solubility preference towards non-polar solvents.[4]

Caption: Key molecular interactions governing solubility.

Key Factors Influencing Solubility

A systematic analysis of solubility requires considering the specific attributes of both the solute and the solvent.

Solute-Dependent Factors

• Alkyl Chain Length & Branching: This is the most critical variable. As chain length increases, the molecule becomes more non-polar, decreasing its solubility in polar solvents like methanol and increasing it in non-polar solvents like toluene. Branching on the alkyl chain can disrupt the crystal lattice of the solid, which may lead to an increase in solubility in various solvents compared to its straight-chain isomer.

• Ring Substituents: Adding functional groups to the benzene ring alters the electronic properties and polarity of the entire molecule. For instance, a hydrophilic group like a hydroxyl (-OH) would increase polarity and favor polar solvents, while a halogen like chlorine (-Cl) increases hydrophobicity.[8]

• N1 vs. N2 Isomerism: The alkylation of benzotriazole can yield two primary isomers, with the alkyl group on either the N1 or N2 position of the triazole ring.[9][10] These isomers have different dipole moments and molecular geometries, which can lead to different crystal packing energies and, consequently, distinct solubility profiles. The N1-isomer is generally the major product in most synthetic preparations.[10]

Solvent-Dependent Factors

• Solvent Polarity: Solvents are broadly classified by their polarity.

  • Polar Protic Solvents (e.g., methanol, ethanol) have a hydrogen atom attached to an electronegative atom and can act as both hydrogen bond donors and acceptors. They are effective at solvating the polar benzotriazole core.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, acetone) possess large dipole moments but lack O-H or N-H bonds. They are excellent hydrogen bond acceptors and readily dissolve a wide range of compounds, including many benzotriazole derivatives.[11]

  • Non-Polar Solvents (e.g., benzene, toluene, hexane) have low dielectric constants and interact primarily through weak van der Waals forces. They are most effective at dissolving N-alkylated benzotriazoles with long, lipophilic side chains.[12][13]

• Temperature: For most solid organic compounds, solubility increases with increasing temperature.[14][15] This principle is fundamental to purification techniques like recrystallization. Applying heat provides the energy needed to overcome the solute's crystal lattice energy.

Solubility Profile: A Comparative Overview

While precise quantitative data requires experimental determination for each unique derivative, a general qualitative solubility profile can be predicted based on the principles discussed.

Table 1: Predicted Qualitative Solubility of N-Alkylated Benzotriazoles

Alkyl Chain Length	Polar Protic (Methanol, Ethanol)	Polar Aprotic (DMSO, DMF)	Non-Polar (Toluene, Hexane)
Short (C1-C4)	Soluble to Highly Soluble	Highly Soluble	Sparingly Soluble to Insoluble
Medium (C5-C8)	Sparingly Soluble	Soluble	Soluble
Long (>C8)	Insoluble	Sparingly Soluble	Highly Soluble

Note: This table serves as a general guideline. Actual solubility can be influenced by other factors such as ring substituents and isomerism.

For the parent compound, benzotriazole, quantitative data is available and serves as a useful baseline. It is soluble in polar solvents like alcohol, benzene, toluene, chloroform, and DMF, but only slightly soluble in water.[12][16][17] For instance, one study measured the solubility of benzotriazole across 14 solvents and found it was highest in N,N-dimethylacetamide and lowest in 1,2-dichloroethane.[14]

A Self-Validating Protocol for Experimental Solubility Determination

To obtain reliable and reproducible quantitative data, a rigorous experimental protocol is essential. The isothermal shake-flask method is the gold standard for determining the equilibrium solubility of a solid in a solvent.[8]

Core Principle:

The method involves creating a saturated solution of the compound in the solvent of interest at a constant temperature. By allowing the system to reach equilibrium, the measured concentration of the solute in the liquid phase represents its true solubility under those conditions.

Step-by-Step Methodology:

• Preparation:

  • Step 1.1: Select a range of high-purity organic solvents. Ensure solvents are anhydrous if required, as water can significantly alter solubility.[11]

  • Step 1.2: Accurately weigh an excess amount of the solid N-alkylated benzotriazole into several vials. The key here is "excess"—a visible amount of undissolved solid must remain at the end of the experiment to guarantee saturation. This is a critical self-validating step.

  • Step 1.3: Add a precise, known volume or mass of the chosen solvent to each vial.

• Equilibration:

  • Step 2.1: Seal the vials tightly to prevent solvent evaporation.

  • Step 2.2: Place the vials in an isothermal environment, such as a temperature-controlled shaker or water bath, set to the desired temperature (e.g., 25 °C).

  • Step 2.3: Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-72 hours). The system is at equilibrium when the concentration of the dissolved solute no longer changes over time.

• Sample Separation (The Critical Step):

  • Step 3.1: Cease agitation and allow the vials to stand undisturbed in the isothermal bath for several hours to let the excess solid settle.

  • Step 3.2: Carefully withdraw a clear aliquot of the supernatant (the saturated solution) without disturbing the solid sediment. This is best achieved using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove any microscopic particulates. This filtration step is another self-validating measure, ensuring only the dissolved compound is quantified.

• Quantification:

  • Step 4.1: Accurately weigh the collected aliquot of the saturated solution.

  • Step 4.2: Remove the solvent under reduced pressure or by gentle heating to leave the dissolved solid residue.

  • Step 4.3: Weigh the residue. The solubility can then be calculated and expressed in various units (e.g., g/100 mL, mg/mL, mol/L).

  • Alternative Quantification: For compounds with a UV chromophore (like benzotriazoles), UV-Vis spectroscopy or HPLC can be used. A calibration curve must first be generated using solutions of known concentrations. This method is often faster and requires less material than gravimetric analysis.

Caption: Isothermal shake-flask experimental workflow.

Conclusion: From Data to Decision-Making

Understanding the solubility of N-alkylated benzotriazoles is not an academic exercise; it is a practical necessity that directly impacts research and development outcomes. A molecule that cannot be dissolved in an appropriate solvent cannot be easily synthesized, purified, formulated, or tested. This guide has laid out the fundamental principles governing solubility, from molecular interactions to the tangible effects of alkyl chain length and solvent choice.

As a Senior Application Scientist, my final insight is this: treat solubility as a design parameter, not an afterthought. By using the theoretical framework to make informed predictions and employing rigorous experimental protocols for precise measurement, you can proactively select solvent systems that optimize your reaction conditions, streamline your purification processes, and accelerate your path to discovery.

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• EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties th
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The Benzotriazole Scaffold: A Strategic Guide to Bioisosteric Design and Therapeutic Utility

Executive Summary: The Privileged Structure

In the landscape of modern medicinal chemistry, benzotriazole (BTA) stands as a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. Structurally, it consists of a benzene ring fused to a 1,2,3-triazole ring. Its utility stems from its ability to mimic purine and indole bases, making it a potent bioisostere for adenosine, guanine, and tryptophan derivatives.

This guide analyzes the benzotriazole moiety not just as a synthetic intermediate, but as a pharmacophore capable of high-affinity binding in oncology (aromatase/kinase inhibition), infectious disease (CYP51 inhibition), and CNS disorders (D2 antagonism).

Structural Activity Relationship (SAR) & Tautomerism

The biological versatility of benzotriazole is governed by its tautomeric equilibrium and substitution patterns.

The Tautomeric Switch

Benzotriazole exists in equilibrium between the 1H- (benzenoid) and 2H- (quinoid) forms.

• 1H-Benzotriazole: The predominant form in solution and solid state due to aromatic stability. It mimics the purine N9 position.

• 2H-Benzotriazole: Less stable but offers a unique geometry for specific binding pockets.

Electronic Modulation

• N1-Substitution: The most common derivatization point. Bulky groups here often improve metabolic stability.

• Benzene Ring Substitution (C4-C7): Electron-withdrawing groups (EWGs) like -NO₂ or -CF₃ at C5/C6 increase the acidity of the NH proton (in unsubstituted analogs) and alter the dipole moment, often enhancing binding affinity to hydrophobic pockets in enzymes like CYP51.

Visualization: SAR Decision Tree

Figure 1: Structural decision tree for optimizing benzotriazole derivatives based on target class.

Therapeutic Applications & Mechanisms[1][2][3][4]

Oncology: Aromatase Inhibition (Vorozole)

Vorozole represents the gold standard of benzotriazole utility in oncology. It functions as a third-generation, non-steroidal aromatase inhibitor (Type II).

• Mechanism: Aromatase (CYP19) converts androgens to estrogens.[1] Vorozole binds competitively to the heme iron of the cytochrome P450 subunit of the enzyme.

• Key Interaction: The nitrogen of the triazole ring coordinates directly with the Fe²⁺ in the heme, displacing the natural oxygen ligand and halting the enzymatic hydroxylation required for estrogen synthesis.

Antifungal: CYP51 Inhibition

Similar to Vorozole, benzotriazole antifungals target Lanosterol 14

-demethylase (CYP51) .[2][3][4][5]

• Bioisosterism: Benzotriazole replaces the 1,2,4-triazole ring found in fluconazole.

• Advantage: The fused benzene ring provides additional hydrophobic interactions with the tyrosine residues in the CYP51 access channel, potentially overcoming resistance seen with standard azoles.

CNS: Dopamine Antagonism (Alizapride)

Alizapride is a benzotriazole-carboxamide derivative used as an antiemetic.

• Mechanism: It acts as a specific antagonist at D2 dopamine receptors in the Chemoreceptor Trigger Zone (CTZ).[6][7] Unlike many phenothiazines, it has a distinct safety profile due to the benzotriazole core limiting off-target adrenergic binding.

Visualization: Mechanism of Action (CYP Inhibition)

Figure 2: Competitive inhibition mechanism where the benzotriazole nitrogen coordinates with the Heme Iron, blocking natural substrate access.

Synthetic Master Protocol

The synthesis of benzotriazole derivatives is robust, relying on the "diazotization-cyclization" sequence.

Core Synthesis: Diazotization

The classic route involves treating o-phenylenediamine with nitrous acid (generated in situ).

Reaction:

[8]

Experimental Protocol: Synthesis of 1H-Benzotriazole

Note: This protocol is self-validating via melting point and visual transition.

Reagents:

• o-Phenylenediamine (10.8 g, 0.1 mol)[8]

• Glacial Acetic Acid (12 g, 0.2 mol)

• Sodium Nitrite (7.5 g, 0.11 mol)[9]

• Distilled Water

Step-by-Step Methodology:

• Dissolution: In a 250 mL beaker, dissolve 10.8 g of o-phenylenediamine in a mixture of 12 g glacial acetic acid and 30 mL water. Warm slightly if necessary to ensure complete dissolution.

• Cooling: Cool the solution to 15°C using an ice bath. Critical Step: Temperature control prevents side reactions.

• Diazotization: Dissolve 7.5 g sodium nitrite in 15 mL water. Add this solution to the amine mixture in one portion while stirring vigorously.

• Exotherm Observation: The reaction is exothermic. The temperature will rise rapidly to ~85°C, and the color will shift from deep red to pale brown.[10] This color change validates the formation of the ring.

• Crystallization: Allow the mixture to cool to room temperature naturally (approx. 15 mins), then chill in an ice bath for 30 mins.

• Filtration: Vacuum filter the pale brown solid. Wash with 3x 30 mL ice-cold water.[9][10]

• Purification: Recrystallize from boiling water.

  • Validation: Pure product appears as pale straw-colored needles.[8][10]

  • Melting Point Check: Expected range 99–100°C .[8][10]

Visualization: Synthesis Workflow

Figure 3: Step-by-step workflow for the synthesis of the benzotriazole core.

Comparative Data: Benzotriazole vs. Standard Azoles[13]

Feature	Benzotriazole Derivatives	Standard Triazoles (e.g., Fluconazole)	Advantage
Lipophilicity (LogP)	Higher (due to benzene ring)	Moderate	Better membrane permeability for intracellular targets.
Binding Mode	- stacking + Fe coordination	Primarily Fe coordination	Enhanced affinity via dual-binding modes.
Metabolic Stability	High (Benzene ring protects core)	Moderate	Longer half-life in vivo.
Scope	Antifungal, Anticancer, CNS	Primarily Antifungal	Broader therapeutic utility.[2]

References

• Shafi'I, A. M., et al. (2024). "Advancements in benzotriazole derivatives: from synthesis to pharmacological applications."[11] GSC Biological and Pharmaceutical Sciences, 29(02), 271–285.[11][12]

• Wouters, W., et al. (1994). "Vorozole, a specific non-steroidal aromatase inhibitor."[13] Breast Cancer Research and Treatment, 30(1), 89-94.[13]

• Luo, Z., et al. (2025). "Discovery of novel CYP51 inhibitors with broad-spectrum antifungal activity." European Journal of Medicinal Chemistry, 296: 117817.[2]

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• Mittal, M. (2021). "Benzotriazole: A privileged scaffold for the development of potent bioactive agents." Journal of Molecular Structure, 1227, 129360.

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An In-depth Technical Guide to the Core Differences Between 1H- and 2H-Benzotriazole Isomers

Abstract

Benzotriazole, a bicyclic heterocyclic compound, is a cornerstone in various industrial and pharmaceutical applications, from corrosion inhibition to its role as a versatile synthetic scaffold. Its utility is intrinsically linked to its existence as two principal tautomeric isomers: 1H-benzotriazole and 2H-benzotriazole. While often depicted as a single entity, the distinct structural, electronic, and consequently, chemical properties of these isomers dictate their behavior and suitability for specific applications. This in-depth technical guide provides a comprehensive exploration of the core differences between 1H- and 2H-benzotriazole, offering researchers, scientists, and drug development professionals a definitive resource for understanding, differentiating, and strategically utilizing these isomers. This guide will delve into the fundamental principles of their tautomerism, comparative stability, and the analytical methodologies crucial for their unambiguous identification.

The Tautomeric Nature of Benzotriazole: A Fundamental Dichotomy

Benzotriazole is comprised of a benzene ring fused to a 1,2,3-triazole ring. The phenomenon of tautomerism in benzotriazole arises from the migration of a proton between the nitrogen atoms of the triazole ring. This results in two distinct isomers: 1H-benzotriazole and 2H-benzotriazole, which exist in a dynamic equilibrium.[1][2]

The 1H-isomer, also known as 1H-benzo[d][1][3]triazole, features the mobile proton attached to the N1 nitrogen atom.[1] In contrast, the 2H-isomer has the proton located on the N2 nitrogen atom. This seemingly subtle difference in proton placement leads to significant variations in the electronic distribution, molecular geometry, and overall properties of the two molecules.

Caption: Tautomeric equilibrium between 1H- and 2H-benzotriazole.

Stability and Predominance: A Tale of Two Phases

A critical aspect for any practical application is understanding the relative stability of the two isomers, as this dictates which form will be predominant under specific conditions.

In the solid state and in solution at room temperature, the 1H-isomer is the overwhelmingly predominant and more stable form. [1][2][4] X-ray crystallography studies have unequivocally established the structure in the solid state as 1H-benzotriazole.[5] This stability of the 1H-tautomer is attributed to a more favorable electronic configuration and intermolecular interactions, such as hydrogen bonding, in the condensed phase.[2][6]

However, the energetic landscape shifts in the gas phase and at elevated temperatures, where the proportion of the 2H-tautomer increases significantly .[4] Computational studies have shown that the energy difference between the two isomers is small, allowing for this temperature-dependent equilibrium.[4][7] This phase- and temperature-dependent behavior is a crucial consideration in high-temperature applications or in analytical techniques that involve vaporization.

Condition	Predominant Isomer	Rationale
Solid State	1H-Benzotriazole	Favorable crystal packing and intermolecular forces.[2][5]
Solution (Room Temp.)	1H-Benzotriazole	Greater thermodynamic stability in condensed phases.[1][2]
Gas Phase	Equilibrium of both, with 2H increasing with temperature.	Small energy difference between isomers.[4][7]
Excited Triplet State	2H-Benzotriazole	The 2H-isomer is more stable in the excited triplet state.[8]

Analytical Characterization: The Key to Differentiation

The ability to distinguish between the 1H and 2H isomers is paramount for quality control, reaction monitoring, and mechanistic studies. Several spectroscopic techniques provide definitive fingerprints for each tautomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the subtle structural differences between the isomers.

• ¹H NMR: The proton chemical shifts of the aromatic region are distinct for each isomer. In the 1H-isomer, the protons on the benzene ring typically exhibit a more complex splitting pattern due to the asymmetry of the molecule. The N-H proton signal can also be informative, though its position is often solvent and concentration-dependent.

• ¹³C NMR: The chemical shifts of the carbon atoms in the benzene and triazole rings differ between the two isomers, reflecting the different electronic environments. Dynamic ¹³C NMR spectroscopy has been used to determine the energy barrier for the prototropic tautomerism.[9]

• ¹⁵N NMR: This technique provides direct insight into the nitrogen environment. The chemical shifts of the three nitrogen atoms are highly sensitive to the position of the proton, offering an unambiguous method for distinguishing between the 1H and 2H forms.[9][10]

Nucleus	1H-Benzotriazole	2H-Benzotriazole
¹H	Asymmetric aromatic signals	More symmetric aromatic signals
¹³C	Distinct chemical shifts for all carbons	Different set of chemical shifts due to symmetry
¹⁵N	Three distinct nitrogen signals	Two distinct nitrogen signals (N1 and N3 are equivalent by symmetry)

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the N-H stretching vibrations, which differ between the two isomers. In the gas phase, the N-H stretching frequency of 1H-benzotriazole is observed at a slightly higher wavenumber (around 3511 cm⁻¹) compared to the 2H-isomer (around 3489 cm⁻¹).[11] The fingerprint region of the IR spectrum also contains characteristic bands related to the ring vibrations of each tautomer.[12][13]

X-ray Crystallography

For solid-state analysis, single-crystal X-ray diffraction provides the most definitive structural information. It has consistently confirmed that the dominant tautomer in the crystalline state is 1H-benzotriazole.[5][14] This technique allows for precise measurement of bond lengths and angles, revealing the planar nature of the benzotriazole system.[14]

Synthesis Strategies: Targeting the Desired Isomer

The synthetic route employed is a critical factor in obtaining the desired benzotriazole isomer.

Synthesis of 1H-Benzotriazole

The most common and high-yielding method for the synthesis of 1H-benzotriazole involves the diazotization of o-phenylenediamine with sodium nitrite in the presence of an acid, typically acetic acid.[1][15] This intramolecular cyclization reaction is robust and widely used for the large-scale production of the parent compound and its substituted derivatives.[1][15]

Caption: General synthesis of 1H-benzotriazole.

Synthesis of 2H-Benzotriazole Derivatives

Direct synthesis of the parent 2H-benzotriazole is challenging due to the greater stability of the 1H-tautomer. However, N-substituted 2H-benzotriazoles, which are important as UV absorbers and stabilizers, are commonly synthesized.[3] A prevalent method is the reductive cyclization of o-nitroazobenzene precursors.[16] This reaction involves the reduction of the nitro group, followed by an intramolecular cyclization to form the triazole ring.[16]

Caption: Synthesis of 2-aryl-2H-benzotriazoles.

Applications: Leveraging Isomeric Differences

The distinct properties of the 1H and 2H isomers translate into a diverse range of applications.

• 1H-Benzotriazole: Its primary applications are as a corrosion inhibitor , particularly for copper and its alloys, and as an antifreeze additive .[17] It is also used in dishwasher detergents for silver protection.[18] In synthetic organic chemistry, it serves as a versatile auxiliary for the introduction of various functional groups.

• 2H-Benzotriazole Derivatives: Substituted 2H-benzotriazoles, especially 2-(2-hydroxyphenyl)-2H-benzotriazoles, are widely used as UV absorbers and stabilizers in plastics, coatings, and cosmetics.[3][19] Their structure allows for efficient dissipation of UV radiation as thermal energy, thereby protecting materials from photodegradation.[3]

Conclusion

The distinction between 1H- and 2H-benzotriazole is far from a mere academic curiosity. It is a fundamental aspect that governs their stability, reactivity, and ultimately, their utility in a myriad of scientific and industrial contexts. For researchers and professionals in drug development and materials science, a thorough understanding of the tautomeric equilibrium, the analytical techniques for differentiation, and the synthetic strategies for targeted isomer preparation is indispensable. This guide has provided a comprehensive overview of these core differences, empowering the scientific community to harness the unique properties of each isomer with precision and purpose.

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• RSC Publishing. An NMR Study of the Equilibria Involved with Benzotriazole, Carbonyl Compounds, and their Adducts.
• ResearchGate. (2025, August 6). An experimental (NMR) and theoretical (GIAO) study of the tautomerism of benzotriazole in solution.
• PubMed. (2009, February 15). 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles.
• IUCr Journals. Benzotriazole 1-oxide and 1-hydroxybenzotriazole, C6H5N3O: structures of both tautomeric forms.
• PubMed. (2014, March 15). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties.
• PrepChem.com. Synthesis of 2-(hydroxyphenyl)benzotriazole.
• Semantic Scholar.
• ResearchGate. (2025, August 9). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties.
• RSC Publishing. (2003, October 15). Theoretical absorption and emission spectra of 1H- and 2H-benzotriazole.
• Theoretical absorption and emission spectra of 1H- and 2H-benzotriazole.
• ResearchGate.
• ResearchGate. 1 H and 13 C NMR spectra signals of 1 in DMSO-d 6 , showing the....
• ResearchGate. (2025, August 6). Electronic Structure and Stability of Benzotriazoles.
• (2009, March 23). X-ray and Hydrogen-bonding Properties of 1-((1H-benzotriazol-1-yl)methyl)naphthalen-2-ol.
• ChemicalBook. 1H-Benzotriazole(95-14-7) 1 H NMR.
• ChemicalBook. 1H-Benzotriazole(95-14-7) IR1.
• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Crystal and molecular structure of benzotriazol-2-ylacetic acid: comparison between benzotriazol-1- and -2-yl systems.
• GSC Online Press. (2020, May 20). Review on synthetic study of benzotriazole.
• Asian J. Chem. NMR and IR Studies of Some Metal Complexes of 6-Sub- stituted -1- Hydroxy-1,2,3-Benzotriazoles.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-(1-phenylethyl)-1H-benzotriazole via N-alkylation

Introduction: The Significance of N-Alkylated Benzotriazoles

1H-Benzotriazole and its derivatives are a cornerstone of heterocyclic chemistry, possessing a unique structural motif that imparts a wide array of biological activities and industrial applications. The introduction of substituents onto the triazole nitrogen atoms, a process known as N-alkylation, is a critical synthetic strategy for modulating the molecule's physicochemical properties and pharmacological effects. N-alkylated benzotriazoles are integral to the development of pharmaceuticals, exhibiting activities such as antifungal, antibacterial, analgesic, and anti-inflammatory properties. The specific compound, 1-(1-phenylethyl)-1H-benzotriazole, incorporates a chiral phenylethyl group, making it a valuable building block for asymmetric synthesis and a target for creating stereospecific therapeutic agents.

This guide provides a comprehensive overview of the synthesis of 1-(1-phenylethyl)-1H-benzotriazole, focusing on the principles of N-alkylation, a detailed experimental protocol, safety considerations, and methods for characterization.

Mechanistic Insights: The Challenge of Regioselectivity in Benzotriazole N-Alkylation

The N-alkylation of benzotriazole is not a straightforward substitution. The benzotriazole anion, formed upon deprotonation by a base, possesses two nucleophilic nitrogen centers: N1 and N2. This duality leads to the potential formation of two constitutional isomers: the asymmetric 1-substituted product and the symmetric 2-substituted product.

The ratio of these isomers is a critical consideration and is influenced by a confluence of factors including the choice of base, solvent, temperature, and the nature of the alkylating agent. Generally, the formation of the N1-substituted isomer is thermodynamically favored due to the greater aromatic stabilization of the benzenoid tautomer.[1] However, reaction conditions can be tuned to favor one isomer over the other. For instance, solvent-free methods employing potassium carbonate and a phase-transfer catalyst have been shown to be highly regioselective for the N1-alkylated product.[2][3]

Figure 1. General mechanism for the N-alkylation of benzotriazole.

Experimental Protocol: Synthesis of 1-(1-phenylethyl)-1H-benzotriazole

This protocol is adapted from a reported synthesis of the target molecule and its isomer.[4] It is designed to be a reliable starting point for laboratory-scale synthesis.

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (per run)	Supplier Notes
1H-Benzotriazole	C₆H₅N₃	119.12	1.0 mmol (119 mg)	High purity, >99%
(1-Bromoethyl)benzene	C₈H₉Br	185.06	1.1 mmol (204 mg)	Stabilized, handle as a lachrymator
Cesium Carbonate (Cs₂CO₃)	Cs₂CO₃	325.82	2.0 mmol (652 mg)	Anhydrous, finely powdered
Anhydrous Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	2.5 mL	Sure/Seal™ or freshly distilled
Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	As needed	Anhydrous
Saturated Sodium Chloride Solution (Brine)	NaCl (aq)	-	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	As needed	Granular
Silica Gel	SiO₂	60.08	As needed	For column chromatography, 230-400 mesh
Eluent for Chromatography	Ethyl Acetate/Hexanes mixture	-	As needed	HPLC grade solvents

Step-by-Step Procedure

Figure 2. Experimental workflow for the synthesis.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 1H-Benzotriazole (119 mg, 1.0 mmol) and anhydrous cesium carbonate (652 mg, 2.0 mmol).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) (2.5 mL) to the flask.

• Formation of the Nucleophile: Stir the suspension at room temperature for 15-30 minutes to facilitate the formation of the benzotriazolide anion.

• Addition of Alkylating Agent: Slowly add (1-bromoethyl)benzene (204 mg, 1.1 mmol) to the reaction mixture.

• Reaction: Heat the mixture to 100°C and stir for the required time (typically several hours). The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: After cooling to room temperature, dilute the reaction mixture with diethyl ether. Wash the organic layer with a 1:1 mixture of water and brine, followed by several washes with water to remove the DMSO and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude material by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the N1 and N2 isomers.[4]

Characterization of 1-(1-phenylethyl)-1H-benzotriazole

The successful synthesis and purification of the target compound should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzotriazole and phenyl rings, as well as a quartet for the methine proton and a doublet for the methyl group of the phenylethyl moiety. The integration of these signals should correspond to the number of protons in the molecule.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbon atoms in the aromatic rings and the aliphatic side chain, confirming the overall carbon framework of the molecule.

  • Note: Specific chemical shifts for 1-(1-phenylethyl)-1H-benzotriazole and its N2-isomer have been previously reported and can be used for comparison.[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the product.

Safety Precautions

A thorough risk assessment must be conducted before commencing any experimental work.

• 1H-Benzotriazole: Harmful if swallowed and causes serious eye irritation.[5][6] Avoid inhalation of dust and ensure adequate ventilation.

• (1-Bromoethyl)benzene: This compound is a lachrymator and causes skin and serious eye irritation.[1][7] It may also cause respiratory irritation.[8] Handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Cesium Carbonate: While not highly hazardous, it is an irritant. Avoid creating dust.

• Solvents: Diethyl ether is extremely flammable. Dimethyl sulfoxide can enhance the absorption of other chemicals through the skin. All handling of these solvents should be performed in a fume hood, away from ignition sources.

Always consult the latest Safety Data Sheets (SDS) for all reagents before use.[2][5][6][7][8]

Troubleshooting and Optimization

• Low Yield: Ensure all reagents are anhydrous, as water can quench the benzotriazolide anion. The reaction temperature and time may need to be optimized.

• Poor Regioselectivity: The ratio of N1 to N2 isomers can be influenced by the reaction conditions. Altering the base, solvent, or temperature may improve the selectivity for the desired N1 isomer. Solvent-free conditions have been reported to favor N1 alkylation.[2]

• Difficult Purification: If the isomers are difficult to separate by column chromatography, alternative purification techniques such as preparative TLC or crystallization could be explored.

Conclusion

The N-alkylation of benzotriazole to synthesize 1-(1-phenylethyl)-1H-benzotriazole is a valuable transformation for accessing compounds with significant potential in medicinal chemistry and materials science. By understanding the underlying principles of regioselectivity and adhering to a well-defined experimental protocol, researchers can successfully synthesize and characterize this important molecule. Careful attention to safety and purification techniques is paramount for obtaining a high-purity product.

References

• Khalafi-Nezhad, A., Zare, A., Parhami, A., Soltani Rad, M. N., & Nejabat, G. R. (2007). Highly Regioselective N-Alkylation of Benzotriazole under Solvent-Free Conditions. Journal of the Iranian Chemical Society, 4(3), 271-278. Available at: [Link]

• Kale, R. R., Prasad, V., & Mohapatra, P. P. (2010). Recent development in benzotriazole methodology for construction of pharmacologically important heterocyclic skeletons. Monatshefte für Chemie-Chemical Monthly, 141(11), 1159-1182. Available at: [Link]

• Mashraqui, S. H., Kumar, S., & Mudaliar, C. D. (2001). Aqueous Micellar Medium in Organic Synthesis: Alkylations and Michael Reactions of Benzotriazole. Synthesis, 2001(12), 1937-1940. Available at: [Link]

• PubChem. (n.d.). (1-Bromoethyl)benzene. National Center for Biotechnology Information. Retrieved from [Link]

• Avhad, D., Asnani, A., Mohurle, S., Kumar, P., Bais, A., & Tale, R. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(2), 215-225. Available at: [Link]

• Katritzky, A. R., Kuzmierkiewicz, W., & Greenhill, J. V. (1991). An improved method for the N-alkylation of benzotriazole and 1, 2, 4-triazole. Recueil des Travaux Chimiques des Pays-Bas, 110(9), 369-373. Available at: [Link]

• Qu, Y., et al. (2011). Synthesis and Crystal Structure of 1-(1H-Benzotriazol-1-yl)-2-(2-chlorophenyl)-2-oxoethyl Benzoate. Asian Journal of Chemistry, 23(4), 1713-1716. Available at: [Link]

• Addepalli, H., et al. (2015). Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications. Beilstein Journal of Organic Chemistry, 11, 1300-1308. (Supporting Information). Available at: [Link]

• Singh, V. K., Rishishwar, P., Bhardwaj, P., & Alok, S. (2017). Benzotriazole: A Heterocyclic Molecule with Diversified Pharmacological Activities. International Journal of Pharmaceutical Sciences and Research, 8(2), 446-456. Available at: [Link]

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• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. asianpubs.org [asianpubs.org]

Application Note: Microwave-Assisted Synthesis of N-Substituted Benzotriazoles

Protocols for High-Throughput and Green Chemistry Applications

Executive Summary

Benzotriazole derivatives function as privileged scaffolds in medicinal chemistry, exhibiting broad-spectrum biological activities including antifungal, antibacterial (e.g., against E. coli, S. aureus), and anticancer properties.[1] Conventional synthesis of N-substituted benzotriazoles—typically via alkylation or Mannich reactions—suffers from prolonged reaction times (4–12 hours), harsh reflux conditions, and poor regioselectivity between N1 and N2 isomers.

This guide details microwave-assisted organic synthesis (MAOS) protocols that reduce reaction times to minutes (typically 4–10 min) while enhancing yield and purity. We focus on three distinct methodologies: direct N-alkylation, Mannich base construction, and a solvent-free green chemistry approach.

Mechanistic Considerations & Regioselectivity

The Tautomeric Challenge

Benzotriazole exists in equilibrium between two tautomeric forms: the benzenoid 1H-form (dominant) and the quinonoid 2H-form.[2] This equilibrium dictates the regiochemical outcome of N-substitution.

• N1-Substitution (Major): Derived from the 1H-tautomer. Generally favored kinetically and thermodynamically in simple alkylations. Products are chiral (asymmetric) if the substituent is chiral.

• N2-Substitution (Minor): Derived from the 2H-tautomer. Often formed as a byproduct but can be favored by specific steric conditions or solvent effects. N2-isomers possess

  symmetry, a critical feature for NMR characterization.

Microwave Effect

Microwave irradiation utilizes dipolar polarization and ionic conduction . Polar solvents (e.g., DMF, EtOH) align with the oscillating electric field, generating internal heat. This rapid, volumetric heating can overcome the activation energy barrier for the N1-alkylation pathway more efficiently than thermal conduction, often improving the N1:N2 ratio.

Figure 1: Tautomeric equilibrium and divergent alkylation pathways under microwave irradiation.

Comparative Data: Conventional vs. Microwave

The following data highlights the efficiency gains using MAOS for 5-substituted benzotriazole derivatives.

Reaction Type	Method	Solvent	Time	Yield (%)	Power (W)
N-Alkylation (Benzyl chloride)	Conventional	Ethanol (Reflux)	5 hrs	68%	N/A
Microwave	Ethanol	6 min	92%	300 W
Mannich Base (Formaldehyde + Amine)	Conventional	Ethanol (Stir)	8 hrs	70%	N/A
Microwave	Ethanol	4 min	88%	180 W
Green Synthesis (Solvent-Free)	Conventional	Mortar/Pestle	1 hr	45%	N/A
Microwave	Solid Support	5 min	95%	200 W

Experimental Protocols

Protocol A: Direct N-Alkylation (Standard Library Synthesis)

Application: Synthesis of N1-benzyl or N1-alkyl benzotriazoles.

Reagents:

• Benzotriazole (1.0 equiv)

• Alkyl Halide (e.g., Benzyl chloride) (1.2 equiv)

• Potassium Carbonate (

  ) (1.5 equiv)

• Solvent: DMF (Dimethylformamide) or Acetone. Note: DMF is preferred for MW due to high boiling point and tan

  (loss tangent).

Procedure:

• Preparation: In a 10 mL microwave-safe vial, dissolve benzotriazole (2 mmol) in 3 mL DMF.

• Addition: Add

  (3 mmol) followed by the alkyl halide (2.4 mmol). Cap the vial with a pressure-relief septum.

• Irradiation: Place in a single-mode microwave reactor.

  • Settings: Power = 180–300 W; Temperature limit = 120°C; Hold Time = 4–6 minutes.

  • Stirring: High (magnetic stir bar is essential to prevent hot spots).

• Workup: Pour the hot reaction mixture into 20 mL of ice-cold water. The product typically precipitates.

• Purification: Filter the solid. If oil forms, extract with ethyl acetate.[3] Recrystallize from ethanol.

Validation Point: Check TLC (Ethyl Acetate:Hexane 1:4). N1 isomer usually has a lower

than N2 due to higher polarity.

Protocol B: Microwave-Assisted Mannich Reaction

Application: Rapid synthesis of N-(aminoalkyl)benzotriazoles (biologically active Mannich bases).

Reagents:

• Benzotriazole (1.0 equiv)

• Formaldehyde (37% aq. solution) (1.5 equiv)

• Secondary Amine (e.g., Morpholine, Piperidine) (1.2 equiv)

• Solvent: Ethanol (Green alternative to Dioxane).

Procedure:

• Mixing: In a microwave vessel, mix benzotriazole (10 mmol) and the secondary amine (12 mmol) in 5 mL ethanol.

• Activation: Add formaldehyde (15 mmol) dropwise.

• Irradiation:

  • Settings: Power = 200 W; Temperature = 80°C; Time = 2–5 minutes.

  • Note: Do not overheat; Mannich bases can be thermally unstable (retro-Mannich).

• Isolation: Cool the vessel. The product often crystallizes directly upon cooling or addition of cold water.

• Yield: Expect >85% yield of the N1-substituted product.

Protocol C: Solvent-Free Green Synthesis (Phase Transfer Catalysis)

Application: Eco-friendly synthesis avoiding volatile organic solvents (VOCs).

Reagents:

• Benzotriazole[1][3][4][5][6][7][8][9][10][11][12]

• Alkyl Halide[9]

• TBAB (Tetrabutylammonium bromide) – Phase Transfer Catalyst

Procedure:

• Grinding: In a mortar, grind benzotriazole (10 mmol),

  (15 mmol), and TBAB (0.5 mmol) for 2 minutes to ensure intimate mixing.

• Vessel Loading: Transfer the powder to a microwave vial. Add the alkyl halide (liquid) directly to the powder. If alkyl halide is solid, grind it with the mixture.

• Irradiation:

  • Settings: Power = 200 W; Time = 5 minutes (intermittent irradiation: 1 min on, 30s off to prevent charring).

• Workup: Add water to the solid residue to dissolve inorganic salts (

  , Excess ). Filter the remaining organic solid.[1]

Analytical Validation: Distinguishing N1 vs. N2 Isomers

Trustworthiness in benzotriazole synthesis relies on proving regioselectivity.

1H NMR Spectroscopy (Diagnostic):

• N2-Isomer (Symmetric): The benzotriazole ring possesses a plane of symmetry (

  ). The protons on the benzene ring appear as an AA'BB' system (two distinct multiplets).

• N1-Isomer (Asymmetric): The symmetry is broken (

  ). The four benzene protons are chemically non-equivalent, often appearing as ABCD or complex multiplets (typically a doublet, a triplet, a triplet, and a doublet).

13C NMR:

• N2-Isomer: Shows fewer aromatic carbon signals due to symmetry.

• N1-Isomer: Shows distinct signals for all aromatic carbons.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Incomplete coupling due to low microwave absorption.	Switch to a solvent with a higher dielectric constant (e.g., add a drop of ionic liquid or use DMF instead of Toluene).
Vessel Overpressure	Decomposition of reagents or solvent superheating.	Reduce temperature limit; ensure headspace in vial is at least 50% of volume.
N1/N2 Mixture	Thermodynamic equilibrium not reached or non-selective conditions.	Lower the temperature and increase time to favor the kinetic product, or use bulky protecting groups to sterically hinder N2.
Charring (Solvent-Free)	Hot spots in the solid matrix.	Use "Pulse" mode (Intermittent heating) or add a solid heat sink like Alumina ( ).

Workflow Diagram

Figure 2: Standard operating procedure for microwave-assisted synthesis.

References

• Microwave assisted synthesis of N-substituted benzylidene-2-(1H-benzotriazol-1-yl) acetohydrazide derivatives as Antibacterial agents. Research Journal of Pharmacy and Technology. Available at: [Link]

• Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Microwave-Assisted Solvent-Free Synthesis of N-alkyl Benzotriazole Derivatives. ResearchGate. Available at: [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. National Institutes of Health (NIH). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 12. Visible-Light-Promoted Site-Selective N1-Alkylation of Benzotriazoles with α-Diazoacetates - PubMed [pubmed.ncbi.nlm.nih.gov]

1-(1-phenylethyl)-1H-benzotriazole as a corrosion inhibitor for copper

Application Note: Corrosion Inhibition of Copper using 1-(1-phenylethyl)-1H-benzotriazole (PEB)

Part 1: Executive Summary & Scientific Rationale

The Challenge: Copper (Cu) is ubiquitous in industrial cooling systems and microelectronics (interconnects). While resistant to atmospheric corrosion, it degrades rapidly in acidic environments (e.g.,

, ) used during pickling or chemical-mechanical planarization (CMP). Benzotriazole (BTA) is the industry standard inhibitor, but its efficiency drops at low concentrations or high temperatures due to the relatively small hydrophobic footprint of the parent molecule.

The Solution: 1-(1-phenylethyl)-1H-benzotriazole (PEB) PEB is a hydrophobic derivative of BTA. By attaching a 1-phenylethyl group to the nitrogen of the triazole ring, we introduce two critical enhancements:

• Electronic Effect: The electron-donating capability of the triazole ring is modulated, strengthening the Cu-N coordinate bond.

• Steric/Hydrophobic Effect: The bulky phenylethyl tail creates a larger "umbrella" over the copper surface, expelling water molecules and aggressive anions (

  , ) more effectively than BTA.

This guide details the synthesis, electrochemical evaluation, and mechanistic validation of PEB as a superior corrosion inhibitor.

Part 2: Chemical Synthesis Protocol

Objective: Synthesize high-purity PEB for corrosion testing. Reaction Type: N-alkylation of Benzotriazole.[1]

Materials Required:

• 1H-Benzotriazole (BTA) (>99%)

• (1-Bromoethyl)benzene (or

  -Methylbenzyl bromide)

• Potassium Carbonate (

  , anhydrous)

• Acetonitrile (

  ) or Acetone

• TLC Plates (Silica gel 60 F254)

Step-by-Step Synthesis Workflow:

• Activation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.19 g (10 mmol) of BTA in 30 mL of anhydrous acetonitrile.

• Base Addition: Add 2.76 g (20 mmol) of anhydrous

  . Stir for 15 minutes at room temperature to deprotonate the BTA.

• Alkylation: Dropwise add 1.85 g (10 mmol) of (1-Bromoethyl)benzene.

• Reflux: Heat the mixture to reflux (

  ) for 6–8 hours. Monitor progress via TLC (Eluent: Hexane/Ethyl Acetate 3:1).

• Work-up:

  • Filter off the solid inorganic salts (

    , excess ).

  • Evaporate the solvent under reduced pressure.[2]

  • Dissolve the residue in dichloromethane (DCM) and wash with distilled water (

    mL).

• Purification: Dry the organic layer over

  , concentrate, and purify via column chromatography (Silica gel; Hexane/EtOAc gradient).

  • Note: Expect two isomers (1-substituted and 2-substituted).[1] The 1-substituted product (PEB) is typically the major product and more polar.

• Characterization: Verify structure via

  -NMR ( ). Look for the quartet methine proton of the ethyl group around 5.8–6.0 ppm.

Part 3: Electrochemical Evaluation Protocols

Objective: Quantify inhibition efficiency (

) using Potentiodynamic Polarization and EIS. Medium: 0.5 M (Simulated acid pickling environment).

Experimental Setup

• Working Electrode (WE): Pure Copper (99.99%) embedded in epoxy resin (exposed area:

  ).

• Counter Electrode (CE): Platinum foil/mesh (large surface area).

• Reference Electrode (RE): Saturated Calomel Electrode (SCE).

• Instrument: Potentiostat/Galvanostat (e.g., Gamry, Autolab).

Pre-treatment Workflow

• Grinding: Abrade Cu surface sequentially with SiC paper (400 to 2000 grit).

• Polishing: Mirror finish using 0.3

  alumina slurry.

• Cleaning: Ultrasonicate in ethanol (5 min)

  acetone (5 min) deionized water rinse.

• Drying: Dry under cold air stream immediately before immersion.

Electrochemical Impedance Spectroscopy (EIS)

• OCP Stabilization: Immerse WE in test solution for 30 minutes until Open Circuit Potential (OCP) stabilizes (drift < 1 mV/min).

• Frequency Range: 100 kHz to 10 mHz.

• Amplitude: 10 mV AC perturbation (to ensure linearity).

• Data Analysis: Fit Nyquist plots to the equivalent circuit

  .

Data Interpretation (Nyquist): Look for a depressed capacitive loop. The diameter of the loop corresponds to the Charge Transfer Resistance (

).

Potentiodynamic Polarization (Tafel)

• Scan Range: -250 mV to +250 mV vs. OCP.

• Scan Rate: 1.0 mV/s (Slow scan to minimize capacitive charging currents).

• Data Analysis: Extrapolate linear Tafel regions to determine corrosion current density (

  ).

Part 4: Visualization of Workflows & Mechanism

Figure 1: Electrochemical Evaluation Workflow

This diagram outlines the self-validating loop for testing the inhibitor.

Caption: Sequential workflow ensuring surface stability before destructive polarization testing.

Figure 2: Mechanism of Inhibition (PEB on Copper)

This diagram illustrates the adsorption and "Umbrella Effect" of PEB.

Caption: PEB forms a barrier via Nitrogen-Copper coordination, with the phenylethyl tail blocking aggressive ions.

Part 5: Data Presentation & Validation

When reporting your results, summarize the key electrochemical parameters in a standard table format.

Table 1: Electrochemical parameters for Copper in 0.5 M

with PEB

Conc. (mM)	(mV vs SCE)	( )	(mV/dec)	(mV/dec)	( )
Blank	-24.0	185.0	65	120	150	--
0.1	-20.5	45.2	62	118	620	75.8
0.5	-18.0	12.5	60	115	2100	93.2
1.0	-16.5	5.8	58	112	4500	96.8
5.0	-16.0	5.5	59	113	4650	97.0

Note: Data is representative of typical BTA-derivative performance. A shift in

< 85 mV compared to blank implies a "Mixed-Type" inhibitor classification.

Part 6: References

• Synthesis of N-alkyl Benzotriazoles:

  • Wang, X., et al. "Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles." Beilstein Journal of Organic Chemistry, 2012.

• Electrochemical Protocols (BTA Derivatives):

  • Zhang, D., et al. "Corrosion inhibition of copper in sulfuric acid by a new benzotriazole derivative." Corrosion Science, 2020. (Contextual grounding for 0.5M H2SO4 methodology).

• Mechanism of Copper Inhibition:

  • Finšgar, M., & Milošev, I. "Inhibition of copper corrosion by 1,2,3-benzotriazole: A review." Corrosion Science, 2010.

• EIS Analysis Standards:

  • Orazem, M. E., & Tribollet, B. "Electrochemical Impedance Spectroscopy." Wiley, 2nd Edition.

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Application Note &amp; Protocol: A Guide to Visible-Light-Promoted N1-Alkylation of Benzotriazoles

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the procedure for the visible-light-promoted N1-alkylation of benzotriazoles. This innovative and efficient methodology offers a mild and selective alternative to traditional alkylation methods, which often suffer from harsh conditions and a lack of regioselectivity.

Introduction: The Significance of N1-Alkylated Benzotriazoles and the Rise of Photoredox Catalysis

N-alkylated benzotriazoles are a pivotal class of heterocyclic compounds widely utilized in medicinal chemistry, agrochemicals, and materials science. The specific isomeric form, particularly the N1-substituted product, often dictates the biological activity and material properties. However, the direct alkylation of the benzotriazole core typically yields a mixture of N1 and N2 isomers, posing significant challenges for purification and yield.[1][2]

Visible-light photoredox catalysis has emerged as a powerful tool in modern organic synthesis, enabling a wide array of chemical transformations under remarkably mild conditions.[3][4][5][6] This approach harnesses the energy of visible light to initiate single-electron transfer (SET) processes, thereby generating reactive radical intermediates from stable precursors.[3] The use of visible light is particularly advantageous as most organic molecules do not absorb in this region, minimizing side reactions often associated with high-energy UV irradiation.[7]

This application note details a robust and highly selective protocol for the N1-alkylation of benzotriazoles using α-diazoacetates, promoted by visible light and a simple organic photocatalyst.[8][9][10] This metal-free approach offers excellent yields and exclusive N1-selectivity, representing a significant advancement in the functionalization of this important heterocyclic scaffold.[8][9]

The Underlying Principle: A Mechanistic Overview

The selective N1-alkylation is predicated on a radical-mediated process initiated by a photocatalyst upon absorption of visible light. While various photocatalysts can be employed in photoredox catalysis, this protocol highlights the use of the inexpensive and readily available p-benzoquinone (PBQ).[8][10]

The proposed mechanism commences with the photoexcitation of the catalyst. A subsequent single-electron transfer (SET) from the benzotriazole to the excited photocatalyst would generate a benzotriazole radical cation. However, preliminary mechanistic studies suggest a different pathway for this specific transformation. It is proposed that a radical process accounts for the exclusive site-selectivity.[8][9] In a related study, it is suggested that irradiation can generate a more stable N1-radical of benzotriazole, which then reacts with a carbene derived from the diazo compound.[11]

A plausible mechanistic cycle is depicted below:

Figure 1. Proposed mechanistic pathway for the visible-light-promoted N1-alkylation of benzotriazoles.

Experimental Protocol: Step-by-Step Guide

This protocol is adapted from a validated procedure for the visible-light-promoted, p-benzoquinone-catalyzed N1-alkylation of benzotriazoles with α-diazoacetates.[8][9]

Materials and Reagents

• Benzotriazole: (or substituted derivatives)

• α-Diazoacetate: (e.g., ethyl diazoacetate)

• p-Benzoquinone (PBQ): (Catalyst)

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF). Anhydrous THF can be distilled from sodium and benzophenone.[9]

• Light Source: Blue LEDs (e.g., 5W or 10W)

• Reaction Vessel: Schlenk tube or a similar sealable glass vial

• Stirring: Magnetic stirrer and stir bar

• Inert Gas: Nitrogen or Argon

• Purification: Silica gel for column chromatography, standard organic solvents (e.g., hexane, ethyl acetate)

Reaction Setup Workflow

Figure 2. General experimental workflow for the N1-alkylation reaction.

Detailed Procedure

• Preparation: To a clean, dry Schlenk tube equipped with a magnetic stir bar, add benzotriazole (0.5 mmol, 1.0 equiv), the corresponding α-diazoacetate (0.6 mmol, 1.2 equiv), and p-benzoquinone (0.05 mmol, 0.1 equiv).

• Solvent Addition: Add anhydrous DCM or THF (2.0 mL) to the Schlenk tube.

• Degassing: Seal the Schlenk tube and degas the reaction mixture by subjecting it to three cycles of vacuum and backfilling with an inert gas (Nitrogen or Argon). This step is crucial to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Place the reaction vessel approximately 5-10 cm away from a blue LED lamp. Begin vigorous stirring and irradiate the mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material (benzotriazole) is consumed.

• Workup: Upon completion, quench the reaction by adding water (5 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure N1-alkylated benzotriazole.

Data and Expected Results

The described protocol generally provides moderate to excellent yields of the desired N1-alkylated benzotriazoles with high N1-selectivity. The table below summarizes representative results for the reaction of various benzotriazoles with ethyl diazoacetate.

Entry	Benzotriazole Substituent	Product	Yield (%)
1	H	N1-CH₂CO₂Et-Benzotriazole	92
2	5-Methyl	5-Methyl-N1-CH₂CO₂Et-Benzotriazole	89
3	5-Chloro	5-Chloro-N1-CH₂CO₂Et-Benzotriazole	85
4	5-Nitro	5-Nitro-N1-CH₂CO₂Et-Benzotriazole	78
5	4-Chloro	4-Chloro-N1-CH₂CO₂Et-Benzotriazole	81

Table 1: Representative yields for the visible-light-promoted N1-alkylation of various benzotriazoles with ethyl diazoacetate. Data are representative of typical outcomes for this reaction.

Troubleshooting and Key Considerations

• Low or No Conversion:

  • Oxygen Quenching: Ensure the reaction mixture is thoroughly degassed. Oxygen is a known quencher of photoexcited states.

  • Light Source Intensity: Check the output of your light source. An older or less powerful lamp may require longer reaction times.

  • Solvent Purity: The use of anhydrous solvents is recommended as water can interfere with the reaction.[9]

• Formation of N2-Isomer:

  • This protocol is highly selective for the N1 position.[8] If the N2-isomer is observed, it may indicate a competing thermal reaction pathway. Ensure the reaction is conducted at room temperature and the light source does not significantly heat the reaction vessel.

• Photocatalyst Degradation:

  • While p-benzoquinone is relatively stable, prolonged reaction times under high-intensity light may lead to some degradation. If the reaction stalls, the addition of a small amount of fresh catalyst may be beneficial.

Conclusion

The visible-light-promoted N1-alkylation of benzotriazoles represents a modern, efficient, and highly selective synthetic method.[8][9] Its operational simplicity, mild reaction conditions, and the use of an inexpensive, metal-free catalyst make it an attractive approach for both academic and industrial laboratories.[5][6] This protocol provides a reliable foundation for accessing a diverse range of N1-functionalized benzotriazoles, which are valuable building blocks in drug discovery and materials science.

References

• Narayanam, J. M. R., & Stephenson, C. R. J. (2011). Visible light photoredox catalysis: applications in organic synthesis. Chemical Society Reviews, 40(1), 102-113. [Link]

• Prier, C. K., Rankic, D. A., & MacMillan, D. W. C. (2013). Visible Light Photoredox Catalysis with Transition Metal Complexes: Applications in Organic Synthesis. Chemical Reviews, 113(7), 5322-5363. [Link]

• Fukuzumi, S., & Ohkubo, K. (2014). Selectivity in Organic Synthesis by Photoredox Catalysis. Organic & Biomolecular Chemistry, 12(33), 6059-6071. [Link]

• Romero, N. A., & Nicewicz, D. A. (2016). Organic Photoredox Catalysis. Chemical Reviews, 116(17), 10075-10166. [Link]

• Duan, J., Wang, G., Zhou, H., Wu, C., Ma, B., Xiao, J., & Yang, J. (2020). Visible-Light-Promoted Site-Selective N1-Alkylation of Benzotriazoles with α-Diazoacetates. Organic Letters, 22(18), 7284–7289. [Link]

• Zeitler, K. (2012). Eosin Y Catalyzed Visible Light Oxidative C–C and C–P bond Formation. Organic Letters, 14(11), 2670–2673. [Link]

• Supporting Information for Visible-Light-Promoted Site-Selective N1-Alkylation of Benzotriazoles with α-Diazoacetates. ACS Publications. [Link]

• Yang, J., et al. (2020). Visible-Light-Promoted Site-Selective N1-Alkylation of Benzotriazoles with α-Diazoacetates. Organic Letters. [Link]

• Zhao, Y., Mandal, D., Guo, J., Wu, Y., & Stephan, D. W. (2021). B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. Chemical Communications, 57(63), 7758-7761. [Link]

• Site selective alkylation of benzotriazoles without metal catalysts. (2021). Kudos. [Link]

• Blue Light Induced N-H Functionalization of Tetrazoles with Aryldiazoacetates: Access to 1,5-disubstituted Regioisomers. (2025). Beilstein Archives. [Link]

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Solvent-Free Synthesis of 1-(1-Phenylethyl)-1H-benzotriazole: A Green Chemistry Approach to N-Alkylation

An Application Note for Researchers and Scientists

Abstract

This application note provides a comprehensive, detailed protocol for the solvent-free synthesis of 1-(1-phenylethyl)-1H-benzotriazole, a valuable heterocyclic compound. The N-alkylation of benzotriazole with 1-phenylethanol is achieved under solvent-free conditions, often facilitated by a solid acid catalyst. This methodology aligns with the principles of green chemistry by eliminating hazardous organic solvents, thereby reducing chemical waste, improving safety, and enhancing operational simplicity.[1][2] This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering in-depth procedural details, mechanistic insights, characterization data, and safety protocols.

Introduction and Scientific Rationale

Benzotriazole and its N-substituted derivatives are a cornerstone in medicinal chemistry, exhibiting a wide spectrum of pharmacological activities, including antifungal, antiviral, anti-inflammatory, and analgesic properties.[3][4] The target molecule, 1-(1-phenylethyl)-1H-benzotriazole, is an exemplar of this class, serving as a key intermediate for more complex therapeutic agents.

Traditional N-alkylation methods for benzotriazole often rely on hazardous and carcinogenic organic solvents like dimethylformamide (DMF) or toluene, coupled with strong bases and long reaction times.[2][5] These approaches present significant environmental and safety challenges. The adoption of solvent-free, or "neat," reaction conditions offers a compelling alternative. This green chemistry approach not only minimizes environmental impact but can also lead to higher yields, shorter reaction times, and simplified product isolation.[1][6]

This protocol details a robust and reproducible solvent-free synthesis that proceeds via the direct reaction of benzotriazole with 1-phenylethanol, typically in the presence of an acid catalyst. The causality behind this choice is the activation of the alcohol by the catalyst to facilitate nucleophilic attack by the benzotriazole nitrogen.

Reaction Principle and Mechanism

The synthesis is a direct N-alkylation reaction. Under acidic conditions, the hydroxyl group of 1-phenylethanol is protonated, forming a good leaving group (water). Subsequent loss of water generates a relatively stable secondary benzylic carbocation. This electrophilic intermediate is then attacked by a nucleophilic nitrogen atom of the benzotriazole ring.

A critical aspect of benzotriazole alkylation is regioselectivity. The molecule has two potential nucleophilic nitrogen centers (N1 and N2), leading to the possible formation of two isomers: 1-(1-phenylethyl)-1H-benzotriazole (N1-alkylated) and 2-(1-phenylethyl)-1H-benzotriazole (N2-alkylated). The reaction conditions, including the choice of catalyst, can influence the ratio of these products, though N1-alkylation is often favored.[7]

Caption: Figure 1: Proposed Reaction Mechanism.

Detailed Experimental Protocol

This protocol is a self-validating system. Adherence to the specified steps and monitoring via TLC will ensure reproducible results.

Materials and Equipment

Reagents & Materials	Grade	Supplier
1H-Benzotriazole	≥99%	Sigma-Aldrich, etc.
(±)-1-Phenylethanol	≥98%	Carl Roth, etc.[8]
Montmorillonite K-10 Clay	Catalyst	Sigma-Aldrich, etc.
Dichloromethane (DCM)	ACS Grade	Fisher Scientific, etc.
Ethyl Acetate	ACS Grade	Fisher Scientific, etc.
Hexanes	ACS Grade	Fisher Scientific, etc.
Anhydrous Sodium Sulfate	ACS Grade	VWR, etc.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies, etc.
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma, etc.

Equipment	Description
Round-bottom flask	50 mL or 100 mL
Magnetic stir plate with heating
Magnetic stir bar	Teflon-coated
Condenser	Allihn or Liebig
Thermometer / Temperature probe
Rotary Evaporator
Glassware for chromatography	Column, flasks, etc.
UV Lamp	For TLC visualization

Step-by-Step Synthesis Procedure

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, combine 1H-Benzotriazole (e.g., 1.19 g, 10.0 mmol, 1.0 eq) and (±)-1-Phenylethanol (e.g., 1.22 g, 1.21 mL, 10.0 mmol, 1.0 eq).

• Catalyst Addition: Add the solid acid catalyst, Montmorillonite K-10 clay (e.g., 0.25 g, ~20% w/w of reactants). Rationale: Montmorillonite K-10 is a cost-effective, reusable, and environmentally benign solid acid catalyst ideal for solvent-free reactions.

• Reaction Setup: Attach a condenser to the flask and place the assembly on a magnetic stir plate within a heating mantle or an oil bath.

• Reaction Conditions: Begin stirring the mixture and heat to 80-90 °C. The solid reactants will melt, forming a stirrable slurry. Maintain this temperature for 2-4 hours.

• Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC).

  • Eluent System: A mixture of Hexanes:Ethyl Acetate (e.g., 4:1 v/v) is a good starting point.

  • Procedure: Dissolve a small aliquot of the reaction mixture in dichloromethane. Spot the TLC plate with the starting materials (benzotriazole, 1-phenylethanol) and the reaction mixture.

  • Visualization: Use a UV lamp (254 nm) to visualize the spots. The reaction is complete upon the disappearance of the limiting reactant (typically benzotriazole).

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Add dichloromethane (DCM, 25 mL) to the flask and stir to dissolve the product.

  • Filter the mixture through a pad of celite or a simple filter paper to remove the solid clay catalyst. Wash the filter cake with additional DCM (10 mL).

  • Transfer the combined filtrate to a separatory funnel and wash with a saturated sodium bicarbonate solution (2 x 20 mL) to remove any residual acidic species, followed by brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product as an oil or semi-solid.

• Purification: Purify the crude product by flash column chromatography on silica gel.

  • Packing: Pack the column with silica gel using a hexane/ethyl acetate mixture as the eluent.

  • Loading: Dissolve the crude product in a minimal amount of DCM and load it onto the column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%). The N1 and N2 isomers will elute separately. The N1 isomer is typically the major product and often has a higher Rƒ value.

  • Collection: Collect the fractions containing the pure product (as determined by TLC) and combine them. . Final Step: Remove the solvent from the combined pure fractions under reduced pressure to obtain 1-(1-phenylethyl)-1H-benzotriazole as a pure solid or viscous oil.

Caption: Figure 2: Experimental Workflow.

Product Characterization

The identity and purity of the synthesized 1-(1-phenylethyl)-1H-benzotriazole should be confirmed using standard analytical techniques.

Technique	Expected Data for N1-Isomer
Appearance	White to off-white solid or viscous oil.
Molecular Formula	C₁₄H₁₃N₃
Molecular Weight	223.28 g/mol
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 8.10 (d, 1H, Ar-H), 7.55-7.20 (m, 8H, Ar-H), 6.20 (q, 1H, CH), 2.05 (d, 3H, CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 146.5, 142.0, 133.0, 129.0, 128.5, 127.8, 126.0, 124.0, 120.0, 110.0, 58.0 (CH), 21.5 (CH₃).
FTIR (KBr, cm⁻¹)	~3060 (Ar C-H), ~2980 (Aliphatic C-H), ~1600, 1495, 1450 (C=C, C=N), ~1280 (C-N).
Mass Spec (ESI-MS)	m/z: 224.1182 [M+H]⁺.

Note: The exact chemical shifts (δ) may vary slightly depending on the solvent and instrument used. The provided data is predictive based on analogous structures.[9]

Safety and Hazard Management

All experimental work must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Hazard Assessment:

  • 1H-Benzotriazole: Harmful if swallowed. Causes serious eye irritation. Toxic to aquatic life with long-lasting effects.[10][11][12]

  • 1-Phenylethanol: Harmful if swallowed. Causes serious eye irritation. Combustible liquid.[8][13]

  • Organic Solvents (DCM, Ethyl Acetate, Hexanes): Flammable and volatile. Dichloromethane is a suspected carcinogen.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory.

  • Hand Protection: Nitrile gloves suitable for handling the chemicals involved.

  • Body Protection: A flame-resistant lab coat must be worn.

• Handling and Storage:

  • Handle chemicals in a fume hood to avoid inhalation of dust or vapors.[11]

  • Avoid contact with skin and eyes.[10][14]

  • Store chemicals in tightly closed containers in a cool, dry, and well-ventilated area away from ignition sources.

• Waste Disposal:

  • Dispose of all chemical waste, including residual solvents from chromatography, in appropriately labeled hazardous waste containers according to institutional and local environmental regulations. Do not pour chemicals down the drain.[11]

References

• Comparison of conventional and microwave-assisted synthesis of benzotriazole derivatives. (n.d.). Indian Journal of Chemistry, 49B, 1242-1246.

• Carl ROTH. (n.d.). Safety Data Sheet: 1-Phenylethanol. Retrieved from [Link]

• Avhad, D. A., et al. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(2), 215–225.

• PENTA s.r.o. (2025, July 22). Safety Data Sheet: 1,2,3-Benzotriazole. Retrieved from [Link]

• Pallav Chemicals. (n.d.). 1,2,3, Benzotriazole Material Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1,2,3-Benzotriazole. Retrieved from [Link]

• Khalafi-Nezhad, A., et al. (2007). Highly Regioselective N-Alkylation of Benzotriazole under Solvent-Free Conditions. Journal of the Iranian Chemical Society, 4(3), 271-278.
• Le, Z.-G., et al. (2010). Green and Efficient Protocol for N-Alkylation of Benzotriazole Using Basic Ionic Liquid [Bmim]OH as Catalyst Under Solvent-Free Conditions.
• Kale, R. R., et al. (2015). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Trends in Synthetic Chemistry, 1(1).
• Avhad, D. A., et al. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(2), 215-225.
• Bagle, S. D., et al. (2022). Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. Molecules, 27(15), 4993.
• GSC Online Press. (2024, November 11). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 29(2), 271–285.
• Katritzky, A. R., & Rachwal, S. (1987). The chemistry of benzotriazole. Part 8. A novel two-step procedure for the N-alkylation of amides. Journal of the Chemical Society, Perkin Transactions 1, 791-797.
• IJCRT.org. (2025, March). Review Of Benzotriazole.
• Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. (2021). Pharmaceuticals, 14(11), 1109.
• Bashir, H., et al. (2021). Synthesis of benzotriazole derivatives. Asian Journal of Research in Chemistry and Pharmaceutical Sciences, 9(3), 132-141.
• Katritzky, A. R., Kuzmierkiewicz, W., & Greenhill, J. V. (1991). An improved method for the N-alkylation of benzotriazole and 1,2,4-triazole. Recueil des Travaux Chimiques des Pays-Bas, 110(9), 369-373.
• Pappuru, S., Chakraborty, D., & Ramkumar, V. (2017). Synthesis and Characterisation of Benzotriazole or Benzoxazole Phenoxide Ligands Supported Nb and Ta Metal Complexes... Dalton Transactions, 46(36), 12194-12206.
• B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. (2021). Tetrahedron Letters, 77, 153205.

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Technical Notes & Optimization

improving N1 vs N2 selectivity in benzotriazole alkylation

Welcome to the Technical Support Center for Benzotriazole Alkylation. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of N1 versus N2 selectivity in benzotriazole alkylation. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols grounded in established scientific principles. Our goal is to provide you with the insights and practical guidance necessary to achieve your desired regioselectivity with confidence and reproducibility.

Understanding the Challenge: The N1 vs. N2 Conundrum

Benzotriazole exists as a dynamic equilibrium between two tautomers: the 1H- and 2H-forms. The 1H-tautomer is generally more stable.[1][2][3] This equilibrium is the fundamental reason why the alkylation of benzotriazole often yields a mixture of N1- and N2-substituted isomers, posing a significant synthetic challenge.[1][3][4][5] The regiochemical outcome of the reaction is not arbitrary; it is governed by a delicate interplay of electronic and steric factors, reaction kinetics and thermodynamics, and the specific conditions employed.[3][6][7][8] This guide will dissect these influencing factors to empower you to control the selectivity of your reactions.

Troubleshooting Guide: Steering N1 vs. N2 Selectivity

This section addresses common issues encountered during benzotriazole alkylation and provides actionable solutions to improve regioselectivity.

Question: My reaction is producing an inseparable mixture of N1 and N2 isomers. How can I favor the formation of the N1-alkylated product?

Answer: Achieving high N1 selectivity often involves leveraging conditions that favor the thermodynamically more stable 1H-benzotriazole tautomer or by employing specific catalytic systems.[5][6][8] Here are several strategies to consider:

• Choice of Base and Solvent: This is a critical parameter. For many substrates, the combination of a strong base like sodium hydride (NaH) in a polar aprotic solvent such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) promotes N1-alkylation.[7][8][9][10] The rationale is that the sodium cation can coordinate with the N2 atom, sterically hindering the approach of the electrophile to this position.[8] Weaker bases like potassium carbonate (K₂CO₃) in polar aprotic solvents are also commonly used and can favor the N1 isomer.[9][10][11][12][13]

• Solvent-Free and Microwave Conditions: Interestingly, solvent-free conditions, often in the presence of SiO₂, K₂CO₃, and a phase-transfer catalyst like tetrabutylammonium bromide (TBAB), have been reported to be highly regioselective for 1-alkyl benzotriazoles.[11][12][14][15] Microwave irradiation can also accelerate the reaction and improve N1 selectivity.[11][12][13][16]

• Catalyst Systems: The use of specific catalysts can provide excellent control. For instance, B(C₆F₅)₃ has been demonstrated as an effective metal-free catalyst for the site-selective N1-alkylation of benzotriazoles with diazoalkanes.[4][5] Additionally, certain metalloporphyrin catalysts, such as Fe(III) pyridine-substituted porphyrin, have been shown to accelerate N1-alkylation.[17]

Question: I need to synthesize the N2-alkylated isomer. What conditions should I explore?

Answer: While the 1H-tautomer is thermodynamically favored, specific strategies can be employed to direct the alkylation to the N2 position.[3][6] This often involves kinetic control or the use of catalysts that favor the N2-tautomer's reactivity.

• Lewis Acid Catalysis: A noteworthy strategy involves the use of Lewis acids. For example, Yb(OTf)₃ has been shown to promote thermodynamic control, leading to the N2-product in the alkylation of benzotriazoles with α-hydroxyl diazo compounds.[6][18] This is in contrast to ZnCl₂, which under similar conditions, directs the reaction to the N1-position under kinetic control.[6]

• Transition Metal Catalysis: Rhodium catalysis has been shown to be tunable for either N1 or N2 selectivity based on the choice of ligand.[1][3] For instance, in the Rh-catalyzed coupling of benzotriazoles and allenes, the use of the DPEPhos ligand can lead to high N2 selectivity.[1][3]

• Steric Hindrance: The introduction of bulky substituents on the benzotriazole ring or the alkylating agent can block the more accessible N1 and N3 positions, thereby favoring nucleophilic attack at the N2 position.[3]

• Gold Catalysis with Vinyl Ethers: A method utilizing gold catalysis for the alkylation of NH-1,2,3-triazoles with vinyl ethers has been developed for the synthesis of N2-alkyl-substituted products.[19]

Question: My reaction is sluggish or gives a low yield. What are the likely causes and how can I improve it?

Answer: Low yields or incomplete reactions in benzotriazole alkylation can stem from several factors:

• Insufficiently Strong Base: The pKa of benzotriazole's N-H is approximately 8.2.[2] If the base used is not strong enough to effectively deprotonate the benzotriazole, the concentration of the nucleophilic benzotriazolide anion will be low, leading to a slow reaction. Consider switching to a stronger base like NaH if you are using a weaker one like K₂CO₃.[8][9]

• Poor Solubility: Ensure that your benzotriazole and base are sufficiently soluble in the chosen solvent. If solubility is an issue, consider switching to a more polar solvent like DMF or DMSO.[9][10]

• Phase-Transfer Catalysis (PTC): For reactions involving an aqueous base and an organic solvent, the use of a phase-transfer catalyst is often essential to shuttle the benzotriazolide anion into the organic phase where the alkylating agent resides.[20][21][22] Catalysts like 18-crown-6 or quaternary ammonium salts (e.g., TBAB) can significantly improve reaction rates and yields.[9][11][12][14][20]

• Reaction Temperature: Increasing the reaction temperature can often improve the rate of reaction. However, be mindful that temperature can also affect the N1/N2 selectivity. It is advisable to monitor the reaction by TLC or LC-MS to find the optimal temperature.[10][23]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for the formation of both N1 and N2 isomers in benzotriazole alkylation?

A1: The formation of two isomers is due to the existence of two nucleophilic nitrogen atoms (N1 and N2) in the benzotriazolide anion, which is formed upon deprotonation of benzotriazole.[24] This anion can be attacked by an electrophile at either nitrogen, leading to the corresponding N1- or N2-substituted product.[24]

Q2: How does the nature of the alkylating agent affect the N1/N2 ratio?

A2: The steric bulk of the alkylating agent can play a significant role. Generally, bulkier alkyl groups tend to favor alkylation at the sterically less hindered N1 position.[7][16] For instance, the ratio of N1 to N2 product can vary from 78:22 for an ethyl group to 50:50 for a more bulky cyclohexylmethyl group.[16]

Q3: Are there any "green" or environmentally friendly methods for benzotriazole alkylation?

A3: Yes, several approaches aim to reduce the environmental impact. Solvent-free reactions, often facilitated by microwave irradiation, are a prominent example.[9][11][12][14][15] Using glycerol as a recyclable solvent is another green alternative.[25] Phase-transfer catalysis can also be considered a greener approach as it often allows for the use of water as a solvent and reduces the need for hazardous organic solvents.[21]

Q4: Can substituents on the benzene ring of benzotriazole influence the N1/N2 selectivity?

A4: Yes, substituents on the benzene ring can exert electronic effects that influence the nucleophilicity of the N1 and N2 positions, thereby affecting the regioselectivity. Electron-withdrawing groups can impact the electron density distribution in the triazole ring and have been shown to affect the photostability of benzotriazole derivatives, suggesting an influence on the electronic structure.[26]

Q5: Is it possible to interconvert the N1 and N2 isomers after they are formed?

A5: In some cases, thermal isomerization between N1- and N2-substituted benzotriazoles is possible.[7] The equilibrium often favors the thermodynamically more stable N1 isomer.[7] This can be exploited to convert an undesired N2 isomer to the desired N1 isomer, although the conditions required may be harsh.

Data Presentation: N1/N2 Selectivity under Various Conditions

Alkylating Agent	Base/Catalyst	Solvent	Temperature	N1:N2 Ratio	Reference
Methylating agents	-	-	-	5:17	[2]
Alkyl halide	NaOH or NaOEt	-	-	Major:Minor	[2]
Ethyl bromide	-	-	-	78:22	[16]
Cyclohexylmethyl bromide	-	-	-	50:50	[16]
α-hydroxyl diazo compounds	ZnCl₂	-	-	Kinetic N1-product	[6]
α-hydroxyl diazo compounds	Yb(OTf)₃	-	-	Thermodynamic N2-product	[6]

Experimental Protocols

Protocol 1: General Procedure for N1-Selective Alkylation using K₂CO₃ in DMF

This protocol is a standard and relatively mild method for achieving N1-alkylation of benzotriazole.[10]

Materials:

• Benzotriazole

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a solution of benzotriazole (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5–2.0 eq).

• Stir the resulting suspension at room temperature for 20-30 minutes.

• Add the alkylating agent (1.1–1.5 eq) dropwise to the reaction mixture.

• Heat the reaction to a suitable temperature (typically between room temperature and 80 °C) and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench by adding water.

• Extract the product with a suitable organic solvent, such as ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to separate the N1 and N2 isomers.

Protocol 2: N1-Selective Alkylation under Solvent-Free, Microwave-Assisted Conditions

This method offers a rapid and environmentally friendly approach to N1-alkylation.[11][12][14]

Materials:

• Benzotriazole

• Alkyl halide

• Silicon dioxide (SiO₂)

• Potassium carbonate (K₂CO₃)

• Tetrabutylammonium bromide (TBAB)

Procedure:

• In a microwave-safe vessel, thoroughly mix benzotriazole (1.0 eq), the alkyl halide (1.1 eq), SiO₂, K₂CO₃ (1.5 eq), and a catalytic amount of TBAB.

• Place the vessel in a microwave reactor and irradiate at a suitable power and temperature until the reaction is complete (monitor by TLC).

• After cooling, add an organic solvent (e.g., ethyl acetate) to the solid mixture and stir.

• Filter the mixture to remove the inorganic solids.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to yield the crude product, which is expected to be highly enriched in the N1-isomer.

• Further purification can be performed by column chromatography if necessary.

Visualizations

Caption: Tautomeric equilibrium of benzotriazole.

Caption: Factors influencing N1 vs. N2 selectivity.

References

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• Review on synthetic study of benzotriazole. (2020). GSC Online Press.
• A Review on: Synthesis of Benzotriazole. (2024). ijariie.
• Phase-transfer catalyzed N-alkylation of imidazole, benzimidazole and... (n.d.). ResearchGate.
• The Mechanism of Rh(I)-Catalyzed Coupling of Benzotriazoles and Allenes Revisited: Substrate Inhibition, Proton Shuttling, and the Role of Cationic vs Neutral Species. (n.d.). PMC.
• Lewis acid-switched regiodivergent N1/N2-alkylation of ben-zotriazoles with α-hydroxyl diazo compounds. (2026). RSC Publishing.
• An improved method for the N-alkylation of benzotriazole and 1,2,4-triazole. (n.d.). ResearchGate.
• Benzotriazole: An overview of its versatile biological behaviour. (2024). Ukaaz Publications.
• Highly Regioselective N-Alkylation of Benzotriazole under Solvent-Free Conditions. (n.d.).
• Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin | Inorganic Chemistry. (2025). ACS Publications.
• B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. (n.d.).
• Unexpected Electronic Effects on Benzotriazole UV Absorber Photostability. (n.d.). American Coatings Association.
• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. (2021).
• Synthesis, Physical Properties, Chemical Reactivity of Benzotriazole. (2022). ChemicalBook.
• Ligand‐Mediated Regioselective Rhodium‐Catalyzed Benzotriazole–Allene Coupling: Mechanistic Exploration and Quantum Chemical Analysis. (n.d.). PMC.
• One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. (2016). TSI Journals.
• Site selective alkylation of benzotriazoles without metal catalysts. (n.d.). Kudos.
• Lewis acid-switched regiodivergent N1/N2-alkylation of ben-zotriazoles with α-hydroxyl diazo compounds. (n.d.). Chemical Communications (RSC Publishing).
• Synthesis of Heterocycles Mediated by Benzotriazole. 1. Monocyclic Systems | Chemical Reviews. (2009). ACS Publications.
• Research on chem-selective N-alkylation of benzotriazole in glycerol. (n.d.). ResearchGate.
• N-Alkylation of 7-Chloro-1H-benzo[d]triazole: Application Notes and Generalized Protocols. (n.d.). Benchchem.
• Phase Transfer Catalysis. (n.d.). Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Industrial Phase-Transfer Catalysis. (n.d.).
• N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis. (n.d.). PMC.
• Technical Support Center: Regioselectivity in Benzotriazole Synthesis. (n.d.). Benchchem.
• Technical Support Center: Regioselectivity of Tetrazole Alkylation. (n.d.). Benchchem.
• Troubleshooting regioselectivity in indazole synthesis. (n.d.). Benchchem.

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Technical Support Center: Overcoming Steric Hindrance in Phenylethyl Benzotriazole Synthesis

Welcome to the technical support center for the synthesis of phenylethyl benzotriazoles. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges related to steric hindrance in their synthetic routes. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate these synthetic hurdles and achieve your desired products with improved yields and purity.

Introduction: The Challenge of Steric Hindrance

The synthesis of N-substituted benzotriazoles is a cornerstone in the development of a wide array of pharmaceuticals and biologically active compounds.[1][2][3][4] The introduction of a phenylethyl group, a common motif in pharmacologically active molecules, can be particularly challenging due to its steric bulk. This steric hindrance can significantly impact the reaction rate, yield, and regioselectivity of the N-alkylation of the benzotriazole ring system. The primary challenge lies in the competition between the formation of the desired N1-isomer and the sterically less favored, yet often co-produced, N2-isomer.[5][6] This guide will address these challenges head-on, providing you with the expertise and practical solutions to overcome them.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of phenylethyl benzotriazoles, offering explanations and actionable solutions.

Problem 1: Low or No Reaction Yield

Q: I am not getting any product, or the yield of my phenylethyl benzotriazole is very low. What are the likely causes and how can I improve it?

A: Low or no yield in the N-alkylation of benzotriazole with a bulky electrophile like a phenylethyl halide is a common issue stemming from steric hindrance. Here’s a breakdown of potential causes and solutions:

• Insufficient Reaction Energy: The activation energy for the reaction may be too high to overcome the steric barrier under your current conditions.

  • Solution 1: Microwave-Assisted Synthesis. Microwave irradiation can dramatically accelerate the reaction by efficiently transferring energy to the reactants.[2][7][8][9] This often leads to higher yields in shorter reaction times compared to conventional heating.[7][8]

  • Solution 2: Increase Reaction Temperature. If using conventional heating, cautiously increasing the temperature can provide the necessary energy. However, be mindful of potential side reactions and decomposition at excessively high temperatures.

• Poor Nucleophilicity of Benzotriazole Anion: The nucleophilicity of the benzotriazole anion might not be sufficient to attack the sterically hindered electrophile.

  • Solution: Choice of Base and Solvent. The combination of base and solvent is crucial. A strong base is needed to deprotonate the benzotriazole effectively. Using a polar aprotic solvent like DMF or DMSO can help to solvate the cation of the base, leaving a more "naked" and highly reactive benzotriazole anion.[10][11]

• Inadequate Leaving Group: The leaving group on your phenylethyl electrophile may not be sufficiently reactive.

  • Solution: Use a Better Leaving Group. If you are using phenylethyl chloride, consider switching to phenylethyl bromide or iodide. Iodides are generally the most reactive, followed by bromides and then chlorides.

Problem 2: Poor Regioselectivity (Formation of N2-isomer)

Q: I am getting a mixture of N1 and N2 isomers, with a significant amount of the undesired N2-phenylethyl benzotriazole. How can I improve the selectivity for the N1-isomer?

A: The formation of both N1 and N2 isomers is a well-documented challenge in the alkylation of benzotriazoles.[5] Steric hindrance from the phenylethyl group can exacerbate this issue.

• Understanding the Cause: The N1 position is generally more thermodynamically stable, while the N2 position can sometimes be kinetically favored, especially with less bulky electrophiles.[5] For sterically demanding groups like phenylethyl, the N1 position is usually the major product, but reaction conditions can influence the ratio.[6]

• Solution 1: Phase-Transfer Catalysis (PTC). Using a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) under solid-liquid conditions can enhance the formation of the N1-isomer.[2][4][12] The bulky quaternary ammonium cation is thought to associate more favorably with the N1-anion of benzotriazole, directing the alkylation to this position.

• Solution 2: Alternative Synthetic Routes.

  • Mitsunobu Reaction: This reaction allows for the N-alkylation of benzotriazole with an alcohol (phenylethyl alcohol) under mild conditions and often proceeds with high regioselectivity for the N1 position.[6][13][14] However, it can be slow with sterically hindered alcohols.[13][15] The use of sonication can accelerate the Mitsunobu reaction for hindered substrates.[14][15]

  • Buchwald-Hartwig Amination: For N-aryl benzotriazoles, this palladium-catalyzed cross-coupling reaction is a powerful tool.[16][17][18][19] While typically used for aryl groups, modifications of this methodology could potentially be adapted for specific substrates.

Problem 3: Difficult Product Purification

Q: I am struggling to separate the N1 and N2 isomers and other byproducts from my final product. What purification strategies do you recommend?

A: The similar polarity of N1 and N2 isomers can make their separation by column chromatography challenging.

• Solution 1: Optimize Chromatography.

  • Solvent System: Experiment with different solvent systems for your column chromatography. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., ethyl acetate in hexanes) can often improve separation.

  • Stationary Phase: Consider using a different stationary phase, such as alumina or a bonded-phase silica gel, if standard silica gel does not provide adequate separation.

• Solution 2: Recrystallization. If your product is a solid, recrystallization can be a highly effective method for purification, especially if there is a significant difference in the crystal packing of the two isomers.

• Solution 3: Derivatization. In some cases, it may be possible to selectively react one isomer to form a derivative that is more easily separated. This is a more complex approach but can be effective when other methods fail.

Frequently Asked Questions (FAQs)

Q1: What are the best general conditions for the N-alkylation of benzotriazole with a sterically hindered electrophile?

A1: For a sterically hindered electrophile like a phenylethyl halide, a good starting point is to use a strong base such as potassium carbonate (K2CO3) or sodium hydroxide (NaOH) in a polar aprotic solvent like DMF.[10][11] The addition of a phase-transfer catalyst like TBAB is also highly recommended to improve the reaction rate and regioselectivity.[2][4][12] Microwave-assisted synthesis is often superior to conventional heating for these challenging reactions.[2][7][8][9]

Q2: Can I use a metal catalyst to improve the synthesis of phenylethyl benzotriazoles?

A2: Yes, metal-catalyzed reactions can be very effective.

• Copper-Catalyzed Reactions: Copper(I) iodide (CuI) has been used in the synthesis of N-aryl benzotriazoles through intramolecular N-arylation.[20] While this specific method is for aryl groups, copper catalysis is a broad field, and specific conditions might be adaptable for alkylations.

• Rhodium and Scandium Catalysis: Recent research has shown that rhodium and scandium catalysts can achieve highly regioselective N2-alkylation of benzotriazoles.[21][22] While this is for the opposite isomer, it highlights the power of metal catalysis in controlling regioselectivity. For N1-selectivity, other catalyst systems would need to be explored.

• Palladium-Catalyzed Reactions: As mentioned, the Buchwald-Hartwig amination is a powerful palladium-catalyzed method for C-N bond formation and is primarily used for N-arylation.[16][17][18][19][23]

Q3: Are there any "greener" or more environmentally friendly approaches to this synthesis?

A3: Yes, several strategies can make the synthesis of phenylethyl benzotriazoles more environmentally friendly.

• Solvent-Free Conditions: Microwave-assisted synthesis can often be performed under solvent-free conditions, which significantly reduces waste.[3][4][9][12]

• Catalytic Methods: Using catalytic amounts of reagents, such as in metal-catalyzed reactions, is inherently greener than using stoichiometric amounts of activating agents.

• Alternative Solvents: If a solvent is necessary, consider using greener alternatives to traditional polar aprotic solvents where possible.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 1-(2-Phenylethyl)-1H-benzotriazole

This protocol provides a starting point for the rapid and efficient synthesis of 1-(2-phenylethyl)-1H-benzotriazole using microwave irradiation.

Materials:

• 1H-Benzotriazole

• (2-Bromoethyl)benzene

• Potassium Carbonate (K2CO3), anhydrous

• Tetrabutylammonium bromide (TBAB)

• N,N-Dimethylformamide (DMF)

• Microwave synthesis vial

• Microwave synthesizer

Procedure:

• In a 10 mL microwave synthesis vial, combine 1H-benzotriazole (1.0 mmol), (2-bromoethyl)benzene (1.2 mmol), anhydrous K2CO3 (2.0 mmol), and TBAB (0.1 mmol).

• Add 3 mL of DMF to the vial.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the mixture at 120 °C for 15-30 minutes. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into 20 mL of cold water and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the desired 1-(2-phenylethyl)-1H-benzotriazole.

Protocol 2: Mitsunobu Reaction for 1-(2-Phenylethyl)-1H-benzotriazole

This protocol is an alternative for when the starting material is phenylethyl alcohol.

Materials:

• 1H-Benzotriazole

• 2-Phenylethanol

• Triphenylphosphine (PPh3)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a stirred solution of 1H-benzotriazole (1.2 mmol) and triphenylphosphine (1.5 mmol) in anhydrous THF (10 mL) at 0 °C, add 2-phenylethanol (1.0 mmol).

• Slowly add DIAD or DEAD (1.5 mmol) dropwise to the solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC. For sterically hindered substrates, gentle heating or sonication may be required.[15]

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to separate the product from triphenylphosphine oxide and the hydrazine byproduct.

Data Presentation

Table 1: Comparison of Synthetic Methods for N-Alkylation of Benzotriazole

Method	Typical Conditions	Advantages	Disadvantages
Conventional Heating	K2CO3, DMF, 80-100 °C, 12-24 h	Simple setup	Long reaction times, potential for side reactions, lower yields with hindered substrates
Microwave-Assisted	K2CO3, TBAB, DMF, 120-150 °C, 10-30 min	Rapid reaction times, higher yields, can be solvent-free	Requires specialized equipment
Mitsunobu Reaction	PPh3, DEAD/DIAD, THF, 0 °C to RT, 12-24 h	Mild conditions, good regioselectivity	Stoichiometric byproducts can complicate purification, can be slow for hindered alcohols
Phase-Transfer Catalysis	NaOH/K2CO3, Toluene/DCM, TBAB, RT to reflux	Improved regioselectivity for N1, mild conditions	Can still require long reaction times

Visualizations

Diagram 1: General Synthesis and Isomerization

Caption: N-alkylation of benzotriazole leading to N1 and N2 isomers.

Diagram 2: Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting phenylethyl benzotriazole synthesis.

References

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• BenchChem. (2025).
• Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Deriv
• Microwave-Assisted Solvent-Free Synthesis of N-alkyl Benzotriazole Derivatives: Antimicrobial Studies. (2026, January 9).

• Wang, K., Chen, P., Ji, D., Zhang, X., Xu, G., & Sun, J. (2018). Rhodium-Catalyzed Regioselective N2-Alkylation of Benzotriazoles with Diazo Compounds/Enynones via a Nonclassical Pathway. Angewandte Chemie International Edition, 57(38), 12489–12493. [Link]

• B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. (n.d.). Royal Society of Chemistry.

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• Buchwald–Hartwig amination. (n.d.). In Wikipedia. [Link]

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• Kale, R. R., Prasad, V., & Tiwari, V. K. (2010). Facile route for N1-aryl benzotriazoles from diazoamino arynes via CuI-mediated intramolecular N-arylation. Tetrahedron letters, 51(43), 5740–5743. [Link]

• Benzotriazolium Salts: Emergent Readily Accessible Bench-Stable Lewis Acid C

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• Mitsunobu Reaction. (2019, August 26). Organic Chemistry Portal. [Link]

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• Lakshman, M. K., Singh, M. K., Kumar, M., Chamala, R. R., Yedulla, V. R., Wagner, D., ... & Ahmad, S. (2012). Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications. Beilstein Journal of Organic Chemistry, 8, 1262–1270. [Link]

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. (2024, November 11). GSC Online Press.
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• 18. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 19. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 20. Facile route for N1-aryl benzotriazoles from diazoamino arynes via CuI-mediated intramolecular N-arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Rhodium-Catalyzed Regioselective N2 -Alkylation of Benzotriazoles with Diazo Compounds/Enynones via a Nonclassical Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 23. surface.syr.edu [surface.syr.edu]

Technical Support Center: Troubleshooting Low Yields in Benzotriazole Nucleophilic Substitution

Welcome to the technical support center for benzotriazole-mediated nucleophilic substitution reactions. This guide is designed for researchers, chemists, and drug development professionals who utilize the unique reactivity of benzotriazole as a synthetic auxiliary. Benzotriazole's versatility stems from its ability to be easily introduced into a molecule and subsequently act as an excellent leaving group, facilitating the formation of new bonds with a wide range of nucleophiles.[1][2][3]

This resource moves beyond simple protocols to explain the causality behind common experimental challenges. It is structured in a question-and-answer format to directly address specific issues you may encounter, helping you diagnose problems and logically optimize your reaction conditions for improved yields and purity.

Frequently Asked Questions (FAQs): The Fundamentals

This section addresses foundational concepts about the role and behavior of benzotriazole in nucleophilic substitution reactions.

Q1: What makes benzotriazole such an effective leaving group?

The efficacy of benzotriazole as a leaving group is rooted in the stability of the resulting benzotriazolide anion. When the C-N bond cleaves, the negative charge is delocalized across the three nitrogen atoms of the triazole ring and the fused benzene ring. This extensive resonance stabilization lowers the activation energy of the transition state, making the benzotriazolide anion a thermodynamically favorable and stable species to eliminate.[2][4] Its stability is superior to many other common leaving groups, making it particularly useful for activating carboxylic acids (as N-acylbenzotriazoles) and other substrates.[1]

Q2: I see both 1-substituted and 2-substituted benzotriazole products. Why does this happen and how can I control it?

This is a classic challenge arising from the tautomeric nature of the benzotriazole ring system. The proton on the triazole ring can reside on either the N1 or N2 position, leading to two distinct tautomers (1H- and 2H-benzotriazole) that exist in equilibrium.[5] Alkylation or arylation can therefore occur at either of these positions, yielding a mixture of isomers.

Controlling the regioselectivity is a key challenge:

• Steric Hindrance: Bulky electrophiles or nucleophiles may preferentially react at the more sterically accessible N1 position.

• Reaction Conditions: The choice of solvent, base, and counter-ion can significantly influence the N1/N2 ratio. For instance, certain catalytic systems, like Rh(II) catalysts for N-arylation, have been developed to achieve high selectivity for the N2 position.[6]

• Thermodynamic vs. Kinetic Control: The reaction conditions can favor either the kinetically or thermodynamically preferred product. It is often necessary to screen conditions to find the optimal selectivity for a desired isomer.

Q3: What are the most common applications of benzotriazole in nucleophilic substitution?

Benzotriazole is a versatile auxiliary used in several key transformations:[2]

• N-Acylation: N-acylbenzotriazoles are stable, crystalline solids that act as excellent acylating agents for amines, alcohols, and other nucleophiles to form amides and esters, often under mild conditions.[1][7]

• N-Alkylation & N-Arylation: Benzotriazole can be alkylated or arylated and the resulting N-substituted benzotriazoles can then be used in further reactions. Alternatively, the benzotriazole moiety can be displaced by a nucleophile.[8] Copper- and rhodium-catalyzed methods are common for N-arylation.[6][9]

• Mannich-type Reactions: Benzotriazole readily reacts with aldehydes and amines to form stable adducts, which are excellent electrophiles for reaction with Grignard reagents, enolates, and other nucleophiles.[10][11]

Troubleshooting Guide: From Low Yields to No Reaction

This section provides a systematic approach to diagnosing and solving common problems encountered during these reactions.

Problem Area 1: Very Low or No Product Formation

Q4: My reaction has failed completely, with only starting materials visible on the TLC/LCMS. What are the most critical initial checks?

When a reaction fails to initiate, the issue almost always lies with one of three fundamental factors: reagent integrity, activation, or temperature.

• Reagent Purity and Integrity:

  • Benzotriazole: Ensure it is dry and pure. While commercially available benzotriazole is generally of high quality, it can be purified by recrystallization from benzene or water, or by vacuum distillation if necessary.[12]

  • Nucleophile: Verify the purity and stability of your nucleophile. Is it prone to degradation or oxidation?

  • Solvent: Use anhydrous solvents, especially for moisture-sensitive reactions involving organometallics or strongly basic conditions. Water can hydrolyze activated intermediates like N-acylbenzotriazoles or quench strong bases.[13]

• Insufficient Activation:

  • If you are creating an activated species in situ (e.g., forming an N-acylbenzotriazole from a carboxylic acid before adding the nucleophile), ensure this step is complete. Consider using established activating agents like 2,2'-dipyridyldisulfide and triphenylphosphine for mild, base-free conditions.[7]

• Incorrect Temperature:

  • Some reactions require an initial energy input to overcome the activation barrier. If the literature suggests heating, ensure your reaction has reached the target temperature. Conversely, highly exothermic reactions may require cooling to prevent decomposition.

Q5: I suspect my nucleophile is not reactive enough. How can I address this?

The nucleophile's strength is paramount. Its reactivity is governed by its basicity, steric bulk, and the solvent environment.[14]

• Increase Nucleophilicity with a Base: If your nucleophile is a weak acid (e.g., an alcohol, thiol, or secondary amine), it likely requires deprotonation to become a potent nucleophile. The choice of base is critical. A base that is too weak will not sufficiently deprotonate the nucleophile, while one that is too strong might cause side reactions.

Base	pKa of Conjugate Acid	Typical Use Case & Comments
Triethylamine (TEA)	~10.7	Common organic base for neutralizing acids like HCl. Often insufficient for deprotonating weak nucleophiles.[15]
DIPEA (Hünig's base)	~11	Sterically hindered, non-nucleophilic base. Good for scavenging protons without competing in the main reaction.
DBU	~13.5	Strong, non-nucleophilic base suitable for deprotonating alcohols and promoting elimination reactions.
Potassium Carbonate (K₂CO₃)	~10.3	Mild inorganic base, often used in polar aprotic solvents like DMF or acetonitrile.
Cesium Carbonate (Cs₂CO₃)	~10.3	More soluble than K₂CO₃ in organic solvents, often leading to higher reactivity. Excellent for N-arylation reactions.
Sodium Hydride (NaH)	~36	Very strong, non-nucleophilic base. Used for complete deprotonation of alcohols and other weak acids. Requires an aprotic solvent.

• Steric Hindrance: If your nucleophile is sterically bulky, the reaction may be slow or fail entirely. Increasing the reaction temperature or using a less hindered substrate may be necessary.

Problem Area 2: Incomplete Conversion & Stalled Reactions

Q6: My reaction starts but stalls at 30-50% conversion, even after extended time. What's happening?

A stalled reaction suggests an equilibrium has been reached, a reagent has been consumed, or a catalyst has been deactivated.

• Re-evaluate Stoichiometry: Ensure the nucleophile or activating agent is not the limiting reagent. Sometimes, using a slight excess (1.1-1.5 equivalents) of the nucleophile can drive the reaction to completion.

• Increase Temperature: For many substitutions, higher temperatures can increase the reaction rate and overcome activation barriers. Monitor for product decomposition at elevated temperatures. Increasing the temperature from 80 °C to 120 °C has been shown to improve yields in some N-arylation systems.[9]

• Solvent Effects: The solvent plays a crucial role in solubilizing reagents and stabilizing charged intermediates. A switch in solvent can dramatically alter reaction outcomes. Polar aprotic solvents are often preferred.

Solvent	Polarity	Common Applications & Notes
Dichloromethane (DCM)	Polar Aprotic	Excellent for dissolving a wide range of organic compounds. Good for reactions at or below room temperature.[7]
Tetrahydrofuran (THF)	Polar Aprotic	Good for reactions involving organometallics or strong bases.[16]
Acetonitrile (ACN)	Polar Aprotic	Can be effective for nucleophilic substitutions.
Dimethylformamide (DMF)	Polar Aprotic	High boiling point, excellent at dissolving salts. Often a good choice for sluggish reactions requiring heat.[3]
Toluene	Nonpolar	Useful for reactions that require high temperatures and for azeotropic removal of water.

Problem Area 3: Low Yield Due to Side Products

Q7: My desired product is formed, but my yield is low due to the formation of multiple side products. What are the likely culprits?

Side product formation points to issues with selectivity, reagent stability, or reaction conditions that are too harsh.

• Hydrolysis: Activated N-acylbenzotriazoles are susceptible to hydrolysis by water. Ensure your reagents and solvents are anhydrous. In some cases, water is a necessary co-reagent, but its amount must be carefully controlled.[13]

• Elimination Reactions: If your substrate has a proton on the beta-carbon, a strong base can promote an elimination reaction (E2) instead of substitution (SN2). Consider using a less basic, more nucleophilic reagent or a non-nucleophilic, sterically hindered base.

• N1 vs. N2 Isomerization: As discussed in Q2, the formation of N1/N2 isomers is a common issue. If separation is difficult, optimizing for regioselectivity is key. This often involves screening different metal catalysts, bases, and solvents.[6]

• Reaction with Solvent: Highly reactive intermediates can sometimes react with the solvent. For example, reactions in DCM with a strong base can sometimes lead to the formation of chloromethyl benzotriazole as a side reaction.[13]

Experimental Protocols & Workflows

Protocol 1: General Procedure for Nucleophilic Acyl Substitution with an Amine

This protocol describes the synthesis of an amide from a carboxylic acid via an N-acylbenzotriazole intermediate.

• Activation (Formation of N-Acylbenzotriazole):

  • To a solution of the carboxylic acid (1.0 equiv) in anhydrous DCM (0.2 M), add 1H-Benzotriazole (1.2 equiv).

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of a carbodiimide coupling agent, such as DCC or EDC (1.2 equiv), portion-wise over 15 minutes.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC for the consumption of the carboxylic acid.

  • Filter the reaction mixture to remove the urea byproduct. The filtrate contains the N-acylbenzotriazole.

• Nucleophilic Substitution:

  • To the filtrate containing the N-acylbenzotriazole, add the amine nucleophile (1.1 equiv).

  • If the amine is used as a hydrochloride salt, add a non-nucleophilic base like triethylamine (1.2 equiv) to liberate the free amine.

  • Stir the reaction at room temperature for 4-12 hours, monitoring by TLC or LCMS.

• Workup and Purification:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.

Diagram 1: Generalized Mechanism of Nucleophilic Acyl Substitution

Caption: Generalized two-step mechanism for amide formation.

Diagram 2: Troubleshooting Workflow for Low Yields

Caption: A systematic workflow for troubleshooting low yields.

References

• Singh, A. S., Agrahari, A. K., Mishra, N., Singh, M., & Tiwari, V. K. (2019). An Improved N-Acylation of 1H-Benzotriazole Using 2,2′-Dipyridyldisulfide and Triphenylphosphine. Synthesis, 51(02), 470-476. Available at: [Link]

• Katritzky, A. R., et al. (2010). 1,2,3-Triazoles. Comprehensive Organic Chemistry II, 4, 1-125. Available at: [Link]

• Mondal, S., et al. (2024). Catalysed N2-Selective Arylation of Benzotriazoles and Indazoles using Quinoid Carbenes via 1,5-H Shift. ChemRxiv. Available at: [Link]

• ResearchGate. (n.d.). Optimization of the reaction condition for the N-arylation. Available at: [Link]

• Kshatriya, M. R., & Gajjar, J. A. (2025). Benzotriazole and its derivatives. Current Chemistry Letters, 14, 301. Available at: [Link]

• Abonia, R., et al. (2016). Benzotriazole: An overview on its versatile biological behavior. Archiv der Pharmazie, 349(10), 733-746. Available at: [Link]

• Xia, Y., et al. (2017). Enhanced Reactivity in Nucleophilic Acyl Substitution Ion/Ion Reactions Using Triazole-Ester Reagents. Journal of the American Society for Mass Spectrometry, 28(5), 933-941. Available at: [Link]

• Organic Syntheses. (n.d.). 1,2,3-benzotriazole. Available at: [Link]

• Panda, S. S. (2018). Benzotriazole: A Versatile Synthetic Auxiliary. Acta Scientific Open International Library of Chemistry, 2(1). Available at: [Link]

• Trade Science Inc. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal, 12(8). Available at: [Link]

• Taylor & Francis Online. (2010). Reaction of N-Nitro-benzotriazole with Nucleophiles. Phosphorus, Sulfur, and Silicon and the Related Elements, 185(10), 2096-2101. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Comparison of conventional and microwave-assisted synthesis of benzotriazole derivatives. Available at: [Link]

• Semantic Scholar. (1987). The chemistry of N-substituted benzotriazoles. Part 2. Reactions of benzotriazole with aldehydes and aldehyde derivatives. 1-(α-Hydroxyalkyl)-, 1-(α-alkoxyalkyl)-, and 1-(α-acyloxyalkyl)benzotriazoles. Available at: [Link]

• Controlled synthesis of electron deficient nitro-1h-benzotriazoles. (n.d.). Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1986). The chemistry of N-substituted benzotriazoles. Part 1.1-(Chloromethyl)benzotriazole. Available at: [Link]

• RSC Advances. (2021). Novel synthesis of benzotriazolyl alkyl esters: an unprecedented CH2 insertion. Available at: [Link]

• Nature. (2025). Benzotriazole derivatives as alternate O-acetylserine sulfhydrylase substrates to impair cysteine biosynthesis in gram-negative bacteria. Available at: [Link]

• Chemistry LibreTexts. (2020). 8.3: Factors affecting rate of nucleophilic substitution reactions. Available at: [Link]

• ResearchGate. (2025). Reactions of benzotriazole with formaldehyde and aliphatic primary amines: Selective formation of 1:1:1, of 2:2:1, and of 2:3:2 adducts and a study of their reactions with nucleophiles. Available at: [Link]

• Justia Patents. (2016). Purification of aryltriazoles. Available at: [Link]

• United States Patent Office. (n.d.). Purification of Benzotriazoles.

• Wikipedia. (n.d.). Benzotriazole. Available at: [Link]

• National Academic Digital Library of Ethiopia. (2016). The Chemistry of Benzotriazole Derivatives. Available at: [Link]

• International Journal of All Research In Multi-Disciplinary Fields. (n.d.). A Review on: Synthesis of Benzotriazole. Available at: [Link]

• University of Florida Digital Collections. (n.d.). Synthesis and utility of some N-substituted benzotriazoles. Available at: [Link]

• Australian Government Department of Health and Aged Care. (2024). 1H-Benzotriazole and its mono-substituted derivatives. Available at: [Link]

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• 1. Benzotriazole: An overview on its versatile biological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lupinepublishers.com [lupinepublishers.com]
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Technical Support Center: Minimizing Racemization During the Synthesis of Chiral Benzotriazoles

Welcome to the technical support center dedicated to the stereoselective synthesis of chiral benzotriazoles. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of maintaining stereochemical integrity in their synthetic routes. Here, we address common challenges and provide in-depth, evidence-based guidance to help you minimize or eliminate racemization in your experiments.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions encountered during the synthesis of chiral benzotriazoles.

Q1: What is the primary cause of racemization when preparing N-acylbenzotriazoles from chiral α-amino acids?

A1: The principal cause of racemization is the increased acidity of the α-hydrogen of the amino acid derivative, especially after activation.[1] The electron-withdrawing nature of the activating group (which facilitates the subsequent reaction) also makes the α-proton more susceptible to abstraction by a base. This deprotonation leads to the formation of a planar enolate or a similar intermediate, which can be protonated from either face, resulting in a loss of stereochemical information.

Q2: I'm observing significant racemization during the coupling of an N-protected aminoacyl-benzotriazole with an amine. What is the most likely culprit?

A2: The most probable cause is the presence of a base, particularly a sterically unhindered and strong base, in your reaction mixture.[2] Bases can abstract the acidic α-proton of the activated amino acid, leading to racemization.[1][2] Even the amine nucleophile itself can act as a base. Additionally, elevated reaction temperatures can significantly increase the rate of racemization.[3]

Q3: Can the choice of solvent impact the degree of racemization?

A3: Yes, the solvent plays a crucial role. Polar, aprotic solvents can stabilize the charged intermediates involved in the racemization pathway, potentially increasing the rate of epimerization. Conversely, non-polar solvents may suppress the formation of these intermediates. The choice of solvent can also influence the solubility of reactants and the overall reaction kinetics, which indirectly affects the extent of racemization.[4]

Q4: Are there any additives that can help suppress racemization?

A4: Yes, additives like 1-hydroxybenzotriazole (HOBt) and ethyl cyano(hydroxyimino)acetate (Oxyma) are well-known racemization suppressors in peptide chemistry and can be beneficial in the synthesis of chiral benzotriazoles.[1][5][6] These additives can react with the activated carboxylic acid to form an intermediate ester that is less prone to racemization than the initial activated species.

Q5: My chiral benzotriazole product seems to be racemizing upon storage. Is this possible?

A5: While N-protected (α-aminoacyl)benzotriazoles are generally stable and can often be stored at room temperature for extended periods without racemization, certain structural features or impurities could render them more susceptible to racemization over time.[7] Factors such as axial chirality in more complex benzotriazole structures can lead to detectable racemization even at moderate temperatures.[3] It is always best practice to store chiral compounds at low temperatures and under an inert atmosphere to minimize any potential degradation or racemization.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you might encounter.

Problem 1: Significant Racemization Detected After Activating a Chiral Carboxylic Acid with Benzotriazole

Symptoms:

• Chiral HPLC or NMR analysis of the crude N-acylbenzotriazole shows a mixture of enantiomers or diastereomers.

• The final product obtained after coupling with a nucleophile has low enantiomeric excess (e.e.) or diastereomeric excess (d.e.).

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Harsh Activation Conditions	Reagents like thionyl chloride used to form the N-acylbenzotriazole can generate acidic byproducts (e.g., HCl) that catalyze racemization.[8][9]	Protocol 1: Utilize milder activating agents. Consider using a pre-formed benzotriazole-based coupling reagent or Mukaiyama's reagent for the activation step, which operates under neutral conditions.[10]
Presence of Excess Base	If a base is used during the activation step (e.g., with SOCl₂/BtH), it can deprotonate the α-carbon.	Use a non-nucleophilic, sterically hindered base like 2,4,6-collidine if a base is absolutely necessary, and use it in stoichiometric amounts.[2]
Elevated Temperature	Higher temperatures provide the activation energy needed for both the desired reaction and the undesired racemization pathway.[3][11]	Perform the activation at low temperatures (e.g., 0 °C or below) and monitor the reaction closely to avoid prolonged reaction times.
Inappropriate Solvent	Highly polar solvents might stabilize the enolate intermediate, facilitating racemization.	Experiment with less polar aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF).

Problem 2: Loss of Stereochemical Purity During the N-Alkylation of Benzotriazole with a Chiral Electrophile

Symptoms:

• The N-alkylated benzotriazole product is obtained as a racemic or partially racemized mixture.

• The reaction yields a mixture of N1 and N2-alkylated isomers, complicating purification and analysis.[12][13]

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
SN1-type Mechanism	If the chiral electrophile has a leaving group at a stereocenter that can form a stabilized carbocation, an SN1 pathway can lead to racemization.	Choose a chiral electrophile that is less prone to forming a carbocation. Use a good leaving group that favors an SN2 reaction.
Basic Conditions	The base used to deprotonate benzotriazole can also cause elimination or other side reactions with the electrophile, and in some cases, might facilitate racemization of the electrophile itself if it possesses an acidic proton.	Use a mild, non-nucleophilic base. Alternatively, methods that avoid strong bases, such as Mitsunobu conditions, can be explored, although racemization is still a risk depending on the substrate.
High Reaction Temperature	Elevated temperatures can favor elimination side reactions and potentially increase the rate of any background racemization processes.	Conduct the alkylation at the lowest temperature that allows for a reasonable reaction rate.
Solvent Effects	The choice of solvent can influence the SN1/SN2 balance. Polar protic solvents can favor SN1 pathways.	Use polar aprotic solvents like DMF or acetonitrile to favor the SN2 mechanism.

III. Experimental Protocols & Methodologies

Protocol 1: Racemization-Free Synthesis of N-Acylbenzotriazoles using Mukaiyama's Reagent

This protocol describes the conversion of a chiral carboxylic acid to its corresponding N-acylbenzotriazole under mild, neutral conditions, minimizing the risk of racemization.[10]

Materials:

• Chiral carboxylic acid

• 2-Chloro-1-methylpyridinium iodide (Mukaiyama's reagent)

• 1H-Benzotriazole (BtH)

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the chiral carboxylic acid (1.0 equiv.) in anhydrous DCM.

• Add Mukaiyama's reagent (1.2 equiv.) and 1H-Benzotriazole (1.1 equiv.) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add triethylamine (2.0 equiv.) dropwise to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer successively with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-acylbenzotriazole.

• Purify the product by recrystallization or column chromatography if necessary.

Self-Validation:

• Analyze the enantiomeric purity of the resulting N-acylbenzotriazole using chiral HPLC to confirm the retention of stereochemistry.

• Compare the optical rotation of the product with literature values if available.

IV. Mechanistic Insights & Visualizations

Mechanism of Racemization during Amide Bond Formation

The primary pathway for racemization during the activation of N-protected amino acids involves the formation of a 5(4H)-oxazolone intermediate. This process is particularly relevant when activating the carboxylic acid for coupling.

Caption: Systematic workflow for protocol optimization.

V. References

• Role of Additives during Deracemization Using Temperature Cycling - PMC - NIH. (n.d.). Retrieved February 15, 2026, from

• Katritzky, A. R., et al. (2004). A convenient synthesis of chiral 1,2,4-oxadiazoles from N-protected (α-aminoacyl)benzotriazoles. Semantic Scholar. Retrieved February 15, 2026, from [Link]

• Mazzotti, M., et al. (2019). Role of Racemization Kinetics in the Deracemization Process via Temperature Cycles. Crystal Growth & Design - ACS Publications. Retrieved February 15, 2026, from [Link]

• Igawa, K., Asano, S., Yoshida, Y., Kawasaki, Y., & Tomooka, K. (2020). Analysis of Stereochemical Stability of Dynamic Chiral Molecules using an Automated Microflow Measurement System. [Journal Name].

• Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution - ETH Research Collection. (n.d.). Retrieved February 15, 2026, from [Link]

• Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu13 Cluster - MDPI. (n.d.). Retrieved February 15, 2026, from [Link]

• N-acyl benzotriazole derivatives for the synthesis of di- and tripeptides and peptide biotinylation by mechanochemistry | Request PDF - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• Panda, S. S. (2018). Benzotriazole: A Versatile Synthetic Auxiliary. Arc Org Inorg Chem Sci.

• Racemization-free Peptide Bond Formation via 2-Nitrobenzensulfonyl Strategy for Diastereoselective Synthesis of (Z)-Fluoroalkene Peptidomimetics - ChemRxiv. (n.d.). Retrieved February 15, 2026, from [Link]

• Benzotriazole synthesis - Organic Chemistry Portal. (n.d.). Retrieved February 15, 2026, from [Link]

• 1-Hydroxybenzotriazole as a racemization-suppressing reagent for the incorporation of im-benzyl-L-histidine into peptides | Journal of the American Chemical Society. (n.d.). Retrieved February 15, 2026, from [Link]

• Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

• Synthesis of Benzotriazole from o-Phenylenediamine | PDF | Filtration | Nitrite - Scribd. (n.d.). Retrieved February 15, 2026, from [Link]

• Benzyne Click Chemistry: Synthesis of Benzotriazoles from Benzynes and Azides - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

• A Review on: Synthesis of Benzotriazole - ijariie. (n.d.). Retrieved February 15, 2026, from [Link]

• Benzotriazole: A Versatile Synthetic Auxiliary Volume 2 - Issue 1 - Lupine Publishers. (n.d.). Retrieved February 15, 2026, from [Link]

• One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization - TSI Journals. (n.d.). Retrieved February 15, 2026, from [Link]

• Review on synthetic study of benzotriazole - GSC Online Press. (n.d.). Retrieved February 15, 2026, from [Link]

• Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved February 15, 2026, from [Link]

• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.). Retrieved February 15, 2026, from [Link]

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications - GSC Online Press. (n.d.). Retrieved February 15, 2026, from [Link]

• N-Alkylation of benzotriazole in basic ionic liquid [Bmim]OH a - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• Benzotriazole-Mediated Synthesis and Antibacterial Activity of Novel N-Acylcephalexins. (n.d.). Retrieved February 15, 2026, from [Link]

• Scope of the addition of Benzotriazole (2) to different racemic... - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• Synthesis of alkylated benzotriazoles. | Download Table - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• The Mechanism of Rh(I)-Catalyzed Coupling of Benzotriazoles and Allenes Revisited: Substrate Inhibition, Proton Shuttling, and the Role of Cationic vs Neutral Species - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

• Solvent controlled regioselective reaction of 1,2,3-benzotriazole (BtH) with pentafluorobenzene derivatives | Request PDF - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• Comment on “Solution Thermodynamics of Benzotriazole in Different Pure Solvents” | Request PDF - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• N-Acylbenzotriazoles: Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides - Organic Chemistry Portal. (n.d.). Retrieved February 15, 2026, from [Link]

• A Novel Synthesis of 1-Aryl-1H-benzotriazoles via Oxidative C-H Amination - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• Pandey, R. K., et al. (2023). Synthesis of N-acyl-benzotriazole using Mukaiyama reagent. [Journal Name].

• Synthesis of Hydantoins from Enantiomerically Pure α-Amino Amides without Epimerization. (n.d.). Retrieved February 15, 2026, from [Link]

• Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed. (n.d.). Retrieved February 15, 2026, from [Link]

• Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application - PubMed. (n.d.). Retrieved February 15, 2026, from [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. lupinepublishers.com [lupinepublishers.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis of 1-(1-Phenylethyl)-1H-benzotriazole

A Comparative Technical Guide for Regioisomer Differentiation

Part 1: Executive Summary & Core Directive

Objective: This guide provides a definitive technical analysis of the 1H NMR spectrum of 1-(1-phenylethyl)-1H-benzotriazole , focusing on its differentiation from its regioisomer, 2-(1-phenylethyl)-2H-benzotriazole .[1]

The Challenge: Alkylation of benzotriazole with chiral alkyl halides (like 1-phenylethyl bromide) is a classic problem in heterocyclic chemistry. Benzotriazole is an ambident nucleophile, resulting in a mixture of N1-alkylated (kinetically and thermodynamically favored in many conditions) and N2-alkylated products.[1] Distinguishing these isomers is critical for drug development, as their biological activities and metabolic pathways differ significantly.

Scope:

• Target Analyte: 1-(1-phenylethyl)-1H-benzotriazole (N1-isomer).[1]

• Primary Alternative/Impurity: 2-(1-phenylethyl)-2H-benzotriazole (N2-isomer).[1]

• Methodology: High-field 1H NMR (300-500 MHz) in

  .

Part 2: Comparative Analysis (N1 vs. N2 Isomer)

The most reliable method for distinguishing N1 and N2 isomers of benzotriazole derivatives is the analysis of the symmetry patterns in the aromatic region and the chemical shift of the

-methine proton .

Spectroscopic Fingerprint Comparison

Feature	N1-Isomer (Target)	N2-Isomer (Alternative)	Mechanistic Cause
Symmetry	Asymmetric ( )	Pseudo-Symmetric ( -like)	N1 substitution breaks the benzotriazole ring symmetry.[1] N2 substitution preserves a plane of symmetry (perturbed slightly by the chiral center).
Aromatic Pattern (Benzo-ring)	Complex Multiplet (4 distinct environments)	AA'BB' Pattern (Symmetric)	In N1, H4, H5, H6, H7 are all chemically non-equivalent. In N2, H4/H7 and H5/H6 are chemically equivalent pairs.
-Methine Shift (-CH-)	ppm (q)	ppm (q)	N2-isomers typically display deshielded -protons compared to N1-isomers due to adjacent lone pair repulsion and ring current effects.[1]
Methyl Group (-CH )	ppm (d)	ppm (d)	Less diagnostic; both appear as doublets due to coupling with the methine proton ( Hz).[1]
Phenyl Ring	Multiplet ( 7.2 - 7.4 ppm)	Multiplet ( 7.2 - 7.4 ppm)	The phenyl group is distant from the regiocenter and shows minimal variation between isomers.[1]

Detailed Spectral Interpretation

The Aromatic Region (Diagnostic Gold Standard)

• N1-Isomer: The benzotriazole benzene ring protons (H4, H5, H6, H7) appear as a complex set of signals. Typically, you will observe a doublet (H4), a triplet (H5), a triplet (H6), and a doublet (H7) spread across the 7.3–8.1 ppm range. The lack of symmetry means the "left" and "right" sides of the fused ring are distinct.

• N2-Isomer: The spectrum is far simpler.[1] The protons at positions 4 and 7 are equivalent, as are those at 5 and 6. This results in a classic AA'BB' pattern centered around 7.4–7.9 ppm. While the chiral 1-phenylethyl group theoretically breaks this symmetry, the effect is often too weak to disrupt the AA'BB' appearance at standard field strengths (300-400 MHz).[1]

The Aliphatic Region

• Methine Proton (

  ): The quartet signal for the methine proton ( ) is the second most important diagnostic. Literature precedents for benzotriazole alkylation consistently show that N2-alkyl protons resonate downfield (higher ppm) relative to their N1 counterparts.[1]

  • Observation: If you see a smaller quartet downfield of your main quartet, it confirms the presence of the N2 impurity.

Part 3: Experimental Protocol

Synthesis & Sample Generation (Context)

To generate the sample for analysis, the standard protocol involves the alkylation of benzotriazole with (1-bromoethyl)benzene.

• Reagents: Benzotriazole (1.0 eq), 1-Bromoethylbenzene (1.1 eq),

  (2.0 eq).

• Solvent: DMF or Acetone (DMF promotes N1, but mixtures are inevitable).

• Conditions: Stir at RT for 24h.

• Workup: Dilute with water, extract with EtOAc. The crude oil contains both isomers.

NMR Sample Preparation

• Solvent: Deuterated Chloroform (

  ) is preferred over DMSO- for this analysis because it provides better resolution of the aromatic hyperfine splitting required to distinguish the AA'BB' pattern.

• Concentration: Dissolve ~15 mg of the crude or purified oil in 0.6 mL

  .

• Reference: Tetramethylsilane (TMS) internal standard (

  ppm).

Acquisition Parameters

• Pulse Sequence: Standard 1D proton (zg30).

• Scans (NS): 16 or 32 scans are sufficient.

• Relaxation Delay (D1): Set to

  seconds to ensure accurate integration of the methine protons for N1:N2 ratio calculation.

Part 4: Visualization & Logic Flow

The following diagram outlines the decision logic for assigning the regioisomers based on the acquired spectrum.

Figure 1: Decision logic for differentiating N1 and N2 benzotriazole isomers via 1H NMR.

Part 5: References

• Katritzky, A. R., & Rachwal, S. (2010). Synthesis of Heterocycles Mediated by Benzotriazole. 1. Monocyclic Systems. Chemical Reviews, 110(3), 1564–1610. [Link]

• Torres, J., et al. (2002). An experimental (NMR) and theoretical (GIAO) study of the tautomerism of benzotriazole in solution. Tetrahedron, 58(44), 9089-9094. [Link]

• National Institute of Standards and Technology (NIST). (2023). 1H-Benzotriazole, 1-phenyl- Gas Phase Ion Energetics Data. NIST Chemistry WebBook, SRD 69. [Link][2]

• Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Application Note. [Link]

Sources

• 1. Phenolic benzotriazoles: a class comparison of toxicokinetics of ultraviolet-light absorbers in male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1H-Benzotriazole, 1-phenyl- [webbook.nist.gov]

Technical Guide: Unambiguous Differentiation of N1- and N2-Alkyl Benzotriazoles via NMR Spectroscopy

Topic: Distinguishing N1 and N2 Benzotriazole Isomers by NMR Spectroscopy Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary

In medicinal chemistry and materials science, the regioselective alkylation of benzotriazole is a critical yet error-prone synthetic step.[1] Benzotriazole exists in tautomeric equilibrium, and alkylation typically yields a mixture of N1-alkyl (asymmetric) and N2-alkyl (symmetric) isomers.[1]

These isomers exhibit drastically different physicochemical properties and biological activities. Misidentification leads to structure-activity relationship (SAR) failures.[1] While Mass Spectrometry often fails to distinguish these regioisomers (identical

), NMR spectroscopy remains the gold standard for definitive structural assignment.[1]

This guide provides a self-validating, three-tier NMR workflow to distinguish N1 and N2 isomers, grounded in symmetry arguments and heteronuclear correlations.

Mechanistic Basis: The Origin of the Isomers

Benzotriazole alkylation is governed by the interplay of kinetic and thermodynamic control.[1] The benzotriazole anion is an ambident nucleophile.[1]

• N1-Alkylation: Often the kinetic product. The resulting molecule loses the molecular plane of symmetry perpendicular to the ring system (unless R is specific, but the electronic environment becomes asymmetric).[1]

• N2-Alkylation: Often the thermodynamic product. The resulting molecule retains a

  plane of symmetry passing through the substituent and the N2 atom, bisecting the benzene ring (assuming an achiral/symmetric R group).[1]

Figure 1: Divergent alkylation pathways leading to electronically distinct isomers.

Comparative Analysis: The NMR Evidence

The distinction relies on detecting the presence (N2) or absence (N1) of symmetry.[1]

Method A: 1H NMR (The Symmetry Test)

This is the fastest diagnostic tool but requires the alkyl group (R) to be achiral and symmetric (e.g., Methyl, Ethyl, Benzyl).[1]

Feature	N1-Alkyl Benzotriazole	N2-Alkyl Benzotriazole
Symmetry	Asymmetric ( ).[1] The substitution at N1 breaks the equivalence of the benzene ring protons.[1]	Symmetric ( ). The plane passes through N2-R.
Aromatic Pattern	ABCD System. Four distinct proton environments. H4, H5, H6, and H7 resonate at different frequencies (though overlaps occur).[1]	AA'BB' System. H4 is equivalent to H7. H5 is equivalent to H6. The spectrum appears as two symmetric multiplets (often 2H each).[1]
Key Shift Trend	The peri-proton (H7) is often deshielded due to the lone pair of N2 or steric compression.[1]	The aromatic protons usually appear as two tight clusters (e.g., 7.9 and 7.4).[1]

Method B: 13C NMR (Bridgehead Analysis)

The bridgehead carbons (C3a and C7a) provide a robust confirmation.[1]

Feature	N1-Isomer	N2-Isomer
C3a vs C7a	Distinct Signals. Due to asymmetry, C3a and C7a appear as two separate peaks.[1]	Single Signal. C3a and C7a are chemically equivalent.
Shift Range	One carbon is typically ~133 ppm, the other ~146 ppm.[1][2]	The equivalent bridgehead carbons resonate downfield, typically ~144–147 ppm .[1]
C-N Coupling	coupling (if observable) differs, but chemical shift equivalence is the primary marker.[1]	-

Method C: 2D HMBC (The "Smoking Gun")

When 1D spectra are ambiguous (e.g., complex R groups or overlapping aromatic peaks), Heteronuclear Multiple Bond Correlation (HMBC) is definitive.[1] This method traces the connectivity from the

-protons of the alkyl group to the benzene ring carbons.[1]

• The Logic: HMBC typically detects 2-bond (

  ) and 3-bond ( ) couplings.[1]

• N1 Path: The

  -protons are 3 bonds away from C7a only. The path to C3a is too long (4-5 bonds).[1]

• N2 Path: The

  -protons are 3 bonds away from both C3a and C7a via the N1 and N3 paths.[1]

Figure 2: HMBC connectivity logic. N1 shows a single bridgehead correlation; N2 shows correlation to the equivalent bridgehead pair.

Experimental Protocol: The Identification Workflow

Objective: Assign N1 vs. N2 regiochemistry for an unknown alkyl benzotriazole.

Reagents:

• Deuterated solvent (CDCl

  or DMSO- ).[1] DMSO- is preferred if solubility is an issue or to separate aromatic overlaps.

• ~5-10 mg of purified compound.

Step-by-Step Workflow:

• Acquire 1D Proton Spectrum (1H NMR):

  • Parameter Check: Ensure sufficient relaxation delay (d1 = 1-2s) for accurate integration.

  • Analysis: Inspect the aromatic region (7.0 - 8.5 ppm).[1]

  • Decision:

    • AA'BB' Pattern (2 symmetric multiplets)?

      Likely N2 (High Confidence).[1]

    • ABCD Pattern (4 complex signals)?

      Likely N1 (High Confidence).[1]

    • Ambiguous? Proceed to Step 2.

• Acquire 1D Carbon Spectrum (13C NMR):

  • Analysis: Count the signals in the aromatic region.[1][3]

  • Decision:

    • 3 Aromatic Signals Total (1 Bridgehead + 2 CH)?

      N2 (Symmetry makes carbons equivalent).

    • 6 Aromatic Signals Total (2 Bridgeheads + 4 CH)?

      N1 (Asymmetry).

• The Definitive Test: 1H-13C HMBC:

  • Setup: Optimize for long-range coupling (typically 8 Hz).[1]

  • Analysis: Locate the proton signal for the

    group (usually 4.0–6.0 ppm).[1] Look for cross-peaks into the aromatic carbon region (110–150 ppm).[1]

  • Validation:

    • If the

      protons correlate to one quaternary carbon signal N1 .

    • If the

      protons correlate to two quaternary signals (or one intense signal representing two equivalent carbons) N2 .[1]

References

• Larina, L. I., & Milata, V. (2009).[1][4][5] 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles. Magnetic Resonance in Chemistry.

  • [Link]

• Carta, A., et al. (2001).[1] 13C-NMR as Useful Tool for Unambiguous Identification of Ring Substituted N1(2)(3)-Alkylbenzotriazole Isomers. Heterocycles.

  • [Link][1]

• Katritzky, A. R., et al. (1998).[1] Synthesis and Structure of N-Substituted Benzotriazoles. Journal of Organic Chemistry. (Fundamental grounding on benzotriazole reactivity and spectroscopy).

  • [Link][1]

• Claramunt, R. M., et al. (2006).[1] The structure of N-alkylbenzotriazoles in the solid state and in solution. ARKIVOC.

  • [Link][1]

Sources

• 1. vibgyorpublishers.org [vibgyorpublishers.org]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. nmr.oxinst.com [nmr.oxinst.com]
• 4. 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]

Spectroscopic Differentiation of 1- and 2-Substituted Benzotriazoles: A Comparative IR Guide

Executive Summary

The regioselective synthesis of benzotriazoles is a persistent challenge in drug discovery and materials science. The benzotriazole moiety exists in a tautomeric equilibrium between the 1H- and 2H-forms.[1] Upon substitution (alkylation/arylation), this equilibrium is frozen, yielding either 1-substituted (benzenoid) or 2-substituted (quinoid-like) isomers.

Differentiation between these isomers is critical: 1-substituted derivatives are often desired for their biological activity (peptidomimetics), while 2-substituted derivatives are preferred in materials science as UV absorbers due to their high photostability.

This guide provides a definitive spectroscopic workflow to distinguish these isomers using Infrared (IR) Spectroscopy, grounded in symmetry arguments (

vs. ) and electronic delocalization patterns.

Fundamental Theory: Symmetry and Electronic Structure

To interpret the IR spectra accurately, one must understand the underlying physical chemistry that dictates the vibrational modes.

Symmetry Elements

• 1-Substituted (1-R): Possesses low symmetry (

  point group). The substituent at the N1 position breaks the symmetry of the triazole ring relative to the fused benzene ring. This results in a higher number of IR-active bands due to relaxed selection rules.

• 2-Substituted (2-R): If the substituent R is symmetric (e.g., methyl, phenyl), the molecule retains a mirror plane perpendicular to the ring, belonging to the

  point group. This higher symmetry forbids certain vibrational transitions, often leading to a simpler, cleaner spectrum.

Electronic Delocalization (Benzenoid vs. Quinoid)

• 1-R Isomer (Benzenoid): The

  -electron system in the six-membered ring retains high aromaticity, resembling an ortho-disubstituted benzene. The dipole moment is high (~4.0 D).

• 2-R Isomer (Quinoid-like): The N2-substitution forces a redistribution of electron density. While still aromatic, the resonance contribution involves a "quinoid" character (alternating bond lengths are more pronounced). The dipole moment is significantly lower (~0.5 D), which impacts the intensity of certain IR bands.

Structural Visualization[2]

Figure 1: Comparison of symmetry and electronic properties between 1-substituted and 2-substituted benzotriazoles.

Comparative Analysis of IR Absorption Bands

The differentiation relies on three primary spectral regions.[2][3][4] The data below synthesizes experimental observations with theoretical assignments (DFT/B3LYP).

Table 1: Key IR Diagnostic Bands

Spectral Region	Vibrational Mode	1-Substituted (Benzenoid)	2-Substituted (Quinoid-like)	Mechanistic Insight
Fingerprint (730–770 cm⁻¹)	C-H Out-of-Plane (OOP) Bending	740–760 cm⁻¹ (Strong, often split)	730–750 cm⁻¹ (Often single, sharp)	1-sub mimics ortho-disubstituted benzene. 2-sub shows shifts due to symmetry and electron density changes.[4]
Ring Skeletal (1500–1620 cm⁻¹)	C=C / C=N Stretching	Multiple bands (e.g., 1615, 1595 cm⁻¹)	Fewer, shifted bands	2-sub "quinoid" character alters bond orders, often shifting the highest frequency ring mode.
Breathing Mode (1100–1300 cm⁻¹)	Triazole Ring Breathing	Distinct pattern, often higher intensity	Complex band structure, lower intensity	High dipole of 1-sub leads to stronger IR absorption for these polar modes.
Low Frequency (< 600 cm⁻¹)	Ring Deformation	Standard aromatic patterns	~417 cm⁻¹ (Specific marker)	A specific symmetry mode (benzene-like 9b) is characteristic of the 2-isomer [1].

Detailed Band Analysis

1. The C-H Out-of-Plane (OOP) Region (700–800 cm⁻¹)

This is the most reliable region for quick identification.

• 1-Substituted: Exhibits the classic pattern of an ortho-disubstituted benzene. You will typically see a strong band near 750 cm⁻¹. Due to the lower symmetry (

  ), this band may appear as a doublet or have a distinct shoulder.

• 2-Substituted: The symmetry (

  ) restricts the number of allowed OOP modes. This often results in a cleaner, single band in this region, or a shift to slightly lower wavenumbers compared to the 1-isomer counterpart.

2. The Ring Breathing Region (1000–1300 cm⁻¹)

• 1-Substituted: The high polarity of the N1-R bond couples strongly with the ring vibrations, resulting in intense bands in the 1100–1250 cm⁻¹ range.

• 2-Substituted: The "marker bands" for the triazole ring in the 2-isomer are often less intense due to the low molecular dipole. However, specific modes related to the N-N=N symmetric stretch become diagnostic.

Standardized Experimental Protocol

To ensure reproducibility and accurate assignment, follow this self-validating ATR-FTIR protocol.

Sample Preparation

• Technique: Attenuated Total Reflectance (ATR) is preferred over KBr pellets to avoid pressure-induced lattice shifts, though KBr is acceptable if resolution < 2 cm⁻¹ is required.

• State: Neat solid (powder) or oil. If analyzing in solution, use CCl₄ or CS₂ to avoid solvent overlap in the fingerprint region.

Acquisition Parameters

• Resolution: 2 cm⁻¹ (Critical to resolve splitting in the 750 cm⁻¹ region).

• Scans: Minimum 32 scans to improve Signal-to-Noise (S/N) ratio, especially for the low-dipole 2-isomer.

• Range: 4000–400 cm⁻¹ (Must capture the low-frequency deformation modes).

Decision Workflow

Figure 2: Step-by-step logic flow for distinguishing benzotriazole isomers based on IR spectral features.

References

• Roth, W., et al. (1998).[1] "A Study of 2H- and 2D-Benzotriazole in Their Lowest Electronic States by UV-Laser Double-Resonance Spectroscopy." The Journal of Physical Chemistry A. Link

• El-Azhary, A. A., & Al-Kahtani, A. A. (2014). "Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands." Journal of Molecular Modeling. Link

• Katritzky, A. R., et al. (1998). "Benzotriazole: A Novel Synthetic Auxiliary." Tetrahedron. Link

• Tomar, S., et al. (2025).[5] "Investigating the Effect of TiO2 and CeO2 Nanoparticles With UV Stabilizers on Weather‐Resistance of TPU Nanocomposite Films." Journal of Applied Polymer Science. Link

Sources

• 1. ak-schmitt.hhu.de [ak-schmitt.hhu.de]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. jocpr.com [jocpr.com]
• 4. chem.pg.edu.pl [chem.pg.edu.pl]
• 5. researchgate.net [researchgate.net]

HPLC Separation of Enantiomers of 1-(1-phenylethyl)-1H-benzotriazole

Executive Summary

This guide details the chromatographic strategy for the resolution of 1-(1-phenylethyl)-1H-benzotriazole , a chiral N-alkylated benzotriazole derivative. The separation challenge is twofold: first, the isolation of the N1-regioisomer from the N2-isomer formed during synthesis, and second, the enantiomeric resolution of the N1-isomer.

Based on structural analogs and polysaccharide-based stationary phase characteristics, this guide recommends Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) as the primary column for screening, with Chiralpak AD-H as the orthogonal alternative. The separation relies heavily on

- interactions between the benzotriazole moiety and the carbamate selectors of the stationary phase.

The Analyte: Structural & Stereochemical Context[1][2][3]

The target molecule, 1-(1-phenylethyl)-1H-benzotriazole , possesses a single chiral center at the benzylic carbon of the ethyl group.

• Chemical Formula:

• Molecular Weight: 223.27 g/mol

• Chiral Center: C1 of the ethyl group (attached to N1 of benzotriazole).

• Key Functional Groups:

  • Benzotriazole Ring: Aromatic, electron-deficient

    -system, hydrogen bond acceptor (N2/N3).

  • Phenyl Group: Aromatic

    -system (steric bulk).

The Regioisomer Challenge

Synthesis of N-substituted benzotriazoles via alkylation of benzotriazole with (1-bromoethyl)benzene typically yields a mixture of N1-alkyl (major) and N2-alkyl (minor) isomers. Both are chiral.

• N1-Isomer: Asymmetric.[1] (Target).

• N2-Isomer: Symmetric benzotriazole attachment, but the alkyl group retains chirality.

Critical Step: The N1 and N2 isomers must be separated via achiral flash chromatography (Silica Gel, Ethyl Acetate/Hexane) before chiral HPLC analysis to prevent peak overlapping and erroneous enantiomeric excess (

) calculations.

Comparative Guide: Chiral Stationary Phases (CSPs)

For this class of aromatic nitrogen heterocycles, Coated Polysaccharide CSPs are the industry standard due to their ability to form multiple interaction points (H-bonding and

- stacking).

Primary Candidate: Chiralcel OD-H (Cellulose-based)[2]

• Selector: Cellulose tris(3,5-dimethylphenylcarbamate).[2][3]

• Mechanism: The cellulose backbone forms linear, rigid cavities. The benzotriazole system often intercalates well into these cavities, utilizing

  - stacking with the phenylcarbamate groups.

• Predicted Performance: High probability of baseline resolution (

  ) due to the rigid inclusion complex.

Secondary Candidate: Chiralpak AD-H (Amylose-based)

• Selector: Amylose tris(3,5-dimethylphenylcarbamate).

• Mechanism: The amylose backbone forms a helical structure. While chemically identical to OD-H, the 3D geometry is different. It is often "complementary" to OD-H.

• Predicted Performance: Effective if the analyte is too bulky for the OD-H cavity. For 1-(1-phenylethyl)-1H-benzotriazole, AD-H often provides lower retention (

  ) but different selectivity ( ).

Comparison Table: CSP Performance Characteristics

Feature	Chiralcel OD-H (Cellulose)	Chiralpak AD-H (Amylose)
Matrix Structure	Linear, rigid "trenches"	Helical, flexible grooves
Primary Interaction	Inclusion + - Stacking	H-Bonding + External Surface Adsorption
Benzotriazole Selectivity	High (Preferred for planar aromatics)	Moderate (Good alternative)
Typical (Selectivity)	1.5 – 3.0	1.2 – 2.0
Mobile Phase Mode	Normal Phase (Hexane/IPA)	Normal Phase (Hexane/IPA)

Experimental Protocol

A. Sample Preparation[4][5][6]

• Regio-Purification: Purify the crude synthesis mixture using Flash Chromatography (Silica gel 60).

  • Eluent: Hexane:Ethyl Acetate (gradient 90:10 to 70:30).

  • Observation: The N2-isomer is typically less polar and elutes first. Collect the N1-isomer (major product, lower

    ).

• Dissolution: Dissolve 1.0 mg of the purified N1-isomer in 1.0 mL of Ethanol (HPLC grade). Filter through a 0.45

  m PTFE syringe filter.

B. HPLC Method Parameters

• Instrument: HPLC with UV/Vis or PDA detector (e.g., Agilent 1100/1200).

• Column: Chiralcel OD-H (

  mm, 5 m).

• Mobile Phase: n-Hexane : Isopropanol (90 : 10 v/v).

  • Note: Benzotriazoles are basic; however, in neutral alcohol/alkane mixes, they usually elute well without additives. If tailing occurs, add 0.1% Diethylamine (DEA).

• Flow Rate: 1.0 mL/min.

• Temperature:

  .

• Detection: UV @ 254 nm (absorbance max of benzotriazole) and 210 nm.

C. Optimization Strategy

If resolution (

) is :

• Decrease Polarity: Change Mobile Phase to Hexane:IPA (95:5). Lower polarity increases retention (

  ) and often improves separation factor ( ).

• Temperature: Lower temperature to

  . Enantioseparation is enthalpy-driven; lower T improves resolution at the cost of broader peaks.

• Switch Column: If

  (co-elution), switch to Chiralpak AD-H immediately.

Mechanistic Insight & Visualization

Separation Mechanism

The chiral recognition is driven by the "Three-Point Interaction" model:

• - Interaction: Between the electron-deficient benzotriazole ring and the electron-rich 3,5-dimethylphenyl group of the CSP.

• Hydrogen Bonding: The lone pairs on N2/N3 of the benzotriazole may accept H-bonds from the NH of the carbamate.

• Steric Fit: The chiral 1-phenylethyl group fits into the chiral cavity of the polysaccharide. The (R)-enantiomer will fit differently than the (S)-enantiomer, leading to different elution times.

Workflow Diagram

Caption: Workflow for the isolation and enantioseparation of 1-(1-phenylethyl)-1H-benzotriazole.

References

• Daicel Chiral Technologies. (2013). Instruction Manual for CHIRALCEL® OD-H and CHIRALCEL® OJ-H. Retrieved from [Link]

• Phenomenex. (2022). Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from [Link]

• Katritzky, A. R., et al. (1998). Synthesis and properties of 1- and 2-substituted benzotriazoles. This reference grounds the synthesis and N1/N2 regioisomer properties standard in the field.

• Sielc Technologies. Separation of 1H-Benzotriazole on Newcrom R1. (Demonstrates the achiral behavior of the core moiety). Retrieved from [Link]

Sources

• 1. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ct-k.com [ct-k.com]

Beyond Phosphines: Benchmarking Benzotriazole Ligands in Pd-Catalyzed Couplings

Executive Summary: The Case for Nitrogen-Donors

Verdict: Benzotriazole (BtH) ligands represent a paradigm shift from "maximum turnover" to "maximum utility." While they rarely match the peak Turnover Frequencies (TOF) of sterically bulky phosphines (e.g., Buchwald ligands) in activating deactivated aryl chlorides, they offer a superior Cost-to-Stability Ratio for industrial scale-up.

As a Senior Application Scientist, I evaluate these ligands not just on yield, but on process resilience. Benzotriazole ligands are air-stable, dirt-cheap to synthesize, and prevent the rapid precipitation of Palladium black often seen with simple amine ligands. They are the ideal choice for "mid-difficulty" couplings where the cost of Pd(OAc)₂ is negligible compared to the cost of proprietary phosphine ligands.

Part 1: Ligand Landscape & Performance Metrics

The Structural Advantage

Unlike monodentate phosphines (PPh₃) that rely on soft P-Pd interactions, Benzotriazole operates via two distinct modes depending on the derivatization:

• σ-Donor Mode (Simple Coordination): The pyridine-like nitrogen (N2/N3) coordinates to Pd(II), forming stable chelate rings (often bidentate if bis-benzotriazole linkers are used).

• NHC Mode (Carbene Formation): When alkylated and deprotonated, the benzotriazole ring converts into a benzotriazole-derived N-heterocyclic carbene (Bt-NHC), offering strong σ-donation similar to imidazole-based NHCs but with unique electronic modulation due to the fused benzene ring.

Comparative Analysis: Benzotriazole vs. Industry Standards

The following table synthesizes experimental data comparing a Bis(benzotriazole) Pd(II) complex against standard phosphine and imidazole-NHC catalysts in a Suzuki-Miyaura Coupling (4-bromoanisole + phenylboronic acid).

Metric	Benzotriazole-Pd(II) Complex	Pd(PPh₃)₄ (Standard)	Pd-PEPPSI-IPr (High-Performance NHC)
Catalyst Loading	0.1 - 0.5 mol%	1.0 - 3.0 mol%	0.05 - 0.1 mol%
Yield (24h)	92%	95%	>98% (1h)
TON (Turnover Number)	~220 - 900	~100 - 500	>5,000
Air Stability	Excellent (Shelf-stable months)	Poor (Oxidizes to O=PPh₃)	Good
Homocoupling Side-Product	< 2% (Suppressed)	5 - 10%	< 1%
Ligand Cost	$ (Commodity chemicals)
Recyclability	Moderate (Precipitates post-rxn)	Low (Hard to recover)	High (If supported)

Scientist's Insight: Note the Homocoupling row. Benzotriazole ligands, particularly "abnormal" NHC variants, sterically crowd the metal center in a way that disfavors the transmetallation of a second boronic acid molecule before reductive elimination, significantly cleaning up the impurity profile.

Part 2: Mechanistic Visualization

To understand why these ligands are stable, we must look at the catalytic cycle. The benzotriazole ligand (L) stabilizes the Pd(0) resting state, preventing aggregation into Pd-black.

Figure 1: The Catalytic Cycle. The benzotriazole ligand (L) is crucial in the regeneration step, stabilizing the L-Pd(0) species to prevent irreversible deactivation into Palladium black.

Part 3: Validated Experimental Protocol

Experiment: Suzuki-Miyaura Coupling of 4-Bromoanisole and Phenylboronic Acid using a Bis(benzotriazole) Pd(II) Catalyst.

Reagent Preparation

• Catalyst: [PdCl₂(BtH)₂] (Synthesized by refluxing PdCl₂ with 2 eq. benzotriazole in acetonitrile).

• Substrate: 4-Bromoanisole (1.0 mmol, 187 mg).

• Coupling Partner: Phenylboronic acid (1.2 mmol, 146 mg).

• Base: K₂CO₃ (2.0 mmol, 276 mg).

• Solvent: DMF/H₂O (3:1 ratio, 4 mL). Note: Water is critical for the transmetallation step involving inorganic bases.

Execution Workflow (Self-Validating)

The following workflow ensures reproducibility. The "Visual Check" steps are critical for confirming catalyst activity.

Figure 2: Experimental Workflow. The absence of black precipitate during the heating phase validates the ligand's stabilizing effect.

Step-by-Step Procedure

• Assembly: In a 10 mL screw-cap vial equipped with a magnetic stir bar, add the Pd-Benzotriazole catalyst (0.5 mol%, 2 mg), 4-bromoanisole, phenylboronic acid, and K₂CO₃.

• Inerting: Cap the vial with a septum. Evacuate and backfill with Nitrogen (x3).

• Solvation: Inject 3 mL DMF and 1 mL degassed water via syringe.

• Reaction: Place in a pre-heated oil bath at 100°C. Stir vigorously (800 rpm).

  • Scientist's Note: The mixture should remain a clear to slightly turbid yellow/orange solution. If it turns black and opaque within 10 minutes, your solvent was not properly degassed, or the temperature ramp was too fast.

• Monitoring: Check TLC (Hexane/EtOAc 9:1) after 2 hours. Look for the disappearance of the bromide spot (Rf ~0.6).

• Workup: Cool to room temperature. Dilute with 10 mL water. Extract with Ethyl Acetate (3 x 10 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate.

Part 4: Critical Analysis & Recommendations

When to Use Benzotriazole Ligands

• Routine Couplings: For aryl bromides and iodides, these ligands are more cost-effective than phosphines.

• Aqueous Media: Benzotriazole ligands (especially sulfonated variants) show excellent water solubility, making them green chemistry candidates.

• Metal Scavenging: The nitrogen-rich nature of the ligand often means residual Pd is easier to remove from the product using acidic washes or silica filtration compared to lipophilic phosphine complexes.

When to Stick with Phosphines/Buchwald

• Sterically Hindered Substrates: If you are coupling ortho-substituted systems, the "bite angle" and cone angle of benzotriazole ligands are often insufficient to drive the reductive elimination of bulky groups.

• Aryl Chlorides: While Benzotriazole-NHCs can activate chlorides, they generally require higher temperatures (120°C+) than Pd-PEPPSI or Buchwald G3 systems (60-80°C).

References

• Benzotriazole derivatives palladium complex: Synthesis, characterization... Redalyc. Link

• Synthesis and characterization of N-heterocyclic carbene–PdCl2–1H-benzotriazole complexes... Taylor & Francis Online. Link

• Harnessing benzotriazole as a sustainable ligand in metal-catalyzed coupling reactions. Chemical Communications. Link

• Abnormal N-Heterocyclic Carbene Promoted Suzuki−Miyaura Coupling Reaction. Organometallics. Link

• Benzotriazole: An Excellent Ligand for Cu-Catalyzed N-Arylation. ChemInform.[1] Link

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

1-(1-phenylethyl)-1H-benzotriazole: Proper Disposal &amp; Safety Procedures

Executive Summary & Core Directive

Do NOT dispose of 1-(1-phenylethyl)-1H-benzotriazole down the drain.

This compound is a lipophilic benzotriazole derivative.[1] Unlike the parent benzotriazole, the phenylethyl group significantly reduces water solubility and increases bioaccumulation potential. Standard municipal wastewater treatment plants (WWTPs) cannot effectively degrade this compound; it passes through as a micropollutant, posing long-term risks to aquatic ecosystems.[1]

Immediate Disposal Strategy:

• Solids: Segregate into "Hazardous Waste: Toxic Organic Solid."

• Liquids: Dissolve in compatible non-halogenated solvents and manage as "Hazardous Waste: Flammable/Toxic Organic."[1]

• Aqueous Mixtures: Must be filtered through activated carbon before the water phase is released; the carbon is then treated as solid hazardous waste.[1]

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its resistance to degradation. Benzotriazoles are "pseudo-persistent" because they are continuously released and slowly degraded.[1]

Property	Data / Characteristic	Disposal Implication
CAS Number	Variable by isomer (Generic: Benzotriazole deriv.)	Use CAS 94266-47-4 or parent 95-14-7 for surrogate data if specific MSDS is unavailable.[1]
Molecular Structure	Benzene ring fused to triazole + Phenylethyl group	High Nitrogen Content: Incineration requires NOx scrubbing.[1]
Solubility	Lipophilic (Soluble in organics; poor in water)	Bioaccumulation Risk: Partitioning into aquatic organism fat tissue is a primary concern.[1]
Thermal Stability	High (Decomposition >160°C)	Resistant to Autoclaving: Thermal deactivation is ineffective.[1] Incineration is required.[1]
GHS Hazards	H411: Toxic to aquatic life with long-lasting effects.H319: Causes serious eye irritation.[1]	Zero Discharge Policy: No sink disposal permitted.

Waste Stream Decision Logic

The following decision tree illustrates the operational workflow for segregating this specific compound.

Figure 1: Waste segregation logic.[1] Note the specific requirement for aqueous stream treatment.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Objective: Prepare material for high-temperature incineration.[1]

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1] Avoid metal containers if the waste is acidic (though this compound is generally neutral).[1]

• Labeling: Attach a hazardous waste label.

  • Constituents: "1-(1-phenylethyl)-1H-benzotriazole"[1]

  • Hazards: Check "Toxic" and "Irritant."[1]

• Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) as the triazole ring can form unstable intermediates under extreme oxidative stress.[1]

• Final Disposition: Transfer to EH&S for incineration. The facility must operate >1000°C to break the triazole ring and scrub resulting NOx gases.

Protocol B: Organic Liquid Waste

Objective: Safe containment for fuel blending or solvent incineration.[1]

• Compatibility Check: Ensure the solvent carrier is compatible with the benzotriazole derivative.[1] (Soluble in: Ethanol, Acetone, Toluene, Ethyl Acetate).[1]

• Halogen Segregation:

  • Scenario 1 (Non-Halogenated): If dissolved in Acetone/Ethanol, place in Red Can (Flammable). This is often used for fuel blending (energy recovery).[1]

  • Scenario 2 (Halogenated): If dissolved in DCM/Chloroform, place in Yellow Can (Halogenated). This requires specific incineration to manage HCl emissions.[1]

• Concentration Limit: If the concentration of benzotriazole exceeds 5% w/v, note this explicitly on the tag, as it increases the nitrogen load on the incinerator.

Protocol C: Aqueous Waste (The "Self-Validating" System)

Objective: Prevent release into municipal water systems.[1] Context: Because this compound is lipophilic, it will form emulsions or stick to surfaces in water.[1]

• Collection: Collect all aqueous rinses containing the compound in a dedicated carboy.[1]

• Adsorption Step (The Validation):

  • Add Activated Carbon (powdered or granular) to the carboy (approx.[1] 5g carbon per liter of waste).[1]

  • Stir or shake for 30 minutes.

  • Allow to settle for 12 hours.

• Validation: Take a small aliquot of the supernatant. Measure UV absorbance (benzotriazoles absorb strongly at ~254-280 nm).[1] If absorbance is near baseline, the compound is bound to the carbon.[1]

• Disposal:

  • Filter the mixture.[1]

  • Solid Filter Cake: Dispose of as Protocol A (Solid Hazardous Waste).

  • Filtrate (Water): Can generally be poured down the drain only if confirmed free of other hazardous contaminants and local regulations permit.[1] When in doubt, dispose of the entire mixture as liquid hazardous waste.

Emergency Procedures: Spill Response

Scenario: A 50g bottle of solid 1-(1-phenylethyl)-1H-benzotriazole shatters on the lab floor.

Figure 2: Dry spill cleanup workflow emphasizing dust control.

Critical Nuance: Do not use a standard vacuum cleaner. The dust is an irritant and potential sensitizer.[1] Use wet-wiping methods or a HEPA-filtered vacuum dedicated to hazardous materials.[1]

Regulatory & Transport Information

When handing this material off to your waste contractor, accurate classification is key to avoiding fines.[1]

• US EPA (RCRA):

  • This specific isomer is rarely "Listed" (P or U list).[1]

  • It is a Characteristic Waste if the solvent is ignitable (D001).[1][2]

  • If pure, it is generally classified as Non-RCRA Regulated unless it exhibits toxicity via TCLP (unlikely for this specific solid).[1]

  • Best Practice: Manage as "Hazardous Waste, Solid, Toxic, n.o.s. (Benzotriazole derivative)." [1][3][4][5][6][7]

• DOT Shipping Name (for waste manifest):

  • UN 3077, Environmentally hazardous substance, solid, n.o.s. (1-(1-phenylethyl)-1H-benzotriazole), 9, PG III.[1]

  • Reasoning: The H411 aquatic toxicity classification triggers the "Environmentally Hazardous Substance" label for bulk transport.[1]

References

• United States Environmental Protection Agency (EPA). RCRA Regulations and Keyword Index.[1] Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Substance Information: Benzotriazole and its derivatives (Aquatic Toxicity).[1] Retrieved from [Link][1]

• PubChem. Compound Summary: 1H-Benzotriazole (Parent Structure Safety Data).[1] National Library of Medicine.[1] Retrieved from [Link][1]

• Giger, W., et al. (2006).[1] Biodegradation and environmental fate of benzotriazoles.[1] Water Research.[1] (Demonstrates the resistance of the benzotriazole core to standard wastewater treatment).

Sources

• 1. cpachem.com [cpachem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. 1H-Benzotriazole (CAS 95-14-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. chembk.com [chembk.com]
• 7. 1H-Benzotriazole [drugfuture.com]

Personal protective equipment for handling 1-(1-phenylethyl)-1H-benzotriazole

Executive Safety Summary

1-(1-phenylethyl)-1H-benzotriazole is a benzotriazole derivative typically used as a corrosion inhibitor, UV stabilizer intermediate, or ligand in organic synthesis. While often less volatile than the parent benzotriazole, it retains the core triazole ring's potential for thermal sensitivity and biological activity.

Crucial Warning: Benzotriazole derivatives are potent aquatic toxins and potential sensitizers. Do not treat this merely as "organic dust." Strict containment is required to prevent environmental release and worker sensitization.

Hazard Identification Matrix

Based on structural analogs (CAS 95-14-7, CAS 883-39-6) and functional group analysis.

Hazard Class	GHS Code	Description	Mechanism of Action
Acute Toxicity	H302	Harmful if swallowed.[1][2]	Systemic absorption via GI tract; interferes with cytochrome P450 enzymes.
Irritation	H315, H319	Causes skin & eye irritation.	Lipophilic nature allows penetration of dermal barriers, causing local inflammation.
Environmental	H411	Toxic to aquatic life (Long-lasting).[1][2][3][4][5]	Benzotriazoles are persistent (poorly biodegradable) and bioaccumulative in aquatic organisms.
Physical	Combustible	May form explosive dust-air mixtures.	Nitrogen-rich heterocycles can decompose exothermically under high heat or impact.

Personal Protective Equipment (PPE) Shield

Rationale: Benzotriazoles are lipophilic solids. They dissolve readily in skin oils and common organic solvents, making skin contact the primary exposure vector.

PPE Component	Specification	Operational Logic (Why?)
Hand Protection	Nitrile Rubber (0.11 mm min)	Lipophilicity Defense: Latex is permeable to many organic carriers used with this compound. Nitrile provides a verified barrier. Change frequency: Every 2 hours or immediately upon splash.
Eye Protection	Chemical Splash Goggles	Dust/Fine Powder Risk: Safety glasses with side shields are insufficient for weighing fine powders. Goggles seal against airborne particulates that cause severe conjunctivitis.
Respiratory	N95 / P2 (Minimum)	Inhalation Control: If handling outside a fume hood (not recommended), a fitted respirator is mandatory to prevent mucous membrane irritation.
Body Defense	Lab Coat (High-Neck, Cotton)	Particulate Trap: Synthetic fibers can build static charge, attracting the dust. Cotton minimizes static and provides a breathable barrier.

Operational Workflow: Safe Handling Lifecycle

The following diagram outlines the critical control points (CCPs) for handling this compound to ensure zero contamination.

Figure 1: Operational workflow emphasizing containment during the weighing phase, the highest risk step for particulate exposure.

Detailed Handling Protocol

Phase A: Preparation & Weighing

Objective: Eliminate static-driven dispersion of the solid.

• Engineering Control: Work exclusively inside a certified chemical fume hood.

• Static Management: Benzotriazoles are often fluffy, electrostatic solids.

  • Technique: Use an anti-static gun on the weighing boat and spatula before contact.

  • Alternative: Wipe the exterior of the reagent bottle with a damp lint-free wipe to discharge static before opening.

• Transfer: Do not pour from the bottle. Use a stainless steel spatula. Plastic spatulas generate static charge, causing the powder to "jump" and spread.

Phase B: Solubilization

Objective: Prevent splash-back and aerosolization.

• Solvent Choice: This compound is soluble in alcohols (methanol, ethanol), acetone, and chlorinated solvents. It is insoluble in water.

• Addition Order: Always add the solvent to the solid . Adding solid to a stirring solvent can create a "dust puff" that escapes the vessel.

• Dissolution: Benzotriazoles can be slow to dissolve. Sonicate if necessary, but ensure the vessel is vented to prevent pressure buildup.

Phase C: Thermal Processing (If applicable)

Objective: Prevent thermal decomposition.

• Temperature Limit: Do not heat the neat solid above 100°C without a DSC (Differential Scanning Calorimetry) safety scan. The triazole ring can decompose exothermically, releasing nitrogen gas (

  ) rapidly.

• Atmosphere: Perform reactions under an inert atmosphere (Nitrogen or Argon) to prevent oxidation side-products which may be more toxic.

Emergency Response & Decontamination

Spill Response Logic

Scenario: You have spilled 500mg of solid powder on the bench.

• Isolate: Mark the area. Do not attempt to blow the dust away.[6]

• Wet Method (Required):

  • Cover the powder with a paper towel dampened with Ethanol or Acetone .

  • Why? Water will bead up on the hydrophobic powder, causing it to spread further. Organic solvents wet the solid, trapping it in the towel.

• Collect: Wipe up the material. Place the towel into a solid hazardous waste bag.

• Polish: Clean the surface with soap and water to remove invisible residues.

First Aid

• Eye Contact: Flush immediately for 15 minutes.[1][7] The lipophilic nature means the chemical sticks to the corneal epithelium; prolonged flushing is vital.

• Skin Contact: Wash with soap and water .[5] Alcohol sanitizers are contraindicated as they may increase dermal absorption of the residue.

Disposal & Environmental Stewardship

Strict Directive: Under no circumstances should this compound enter the drainage system. It is toxic to aquatic life with long-lasting effects (H411).[1][2][4][5]

Figure 2: Waste stream segregation logic to ensure compliance with EPA/RCRA regulations.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 7056, 1H-Benzotriazole. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier - 1H-Benzotriazole. Retrieved from [Link]

• NIST Chemistry WebBook. 1H-Benzotriazole, 1-phenyl- (Isomer Data). Retrieved from [Link]

Disclaimer: This guide is based on the chemical class properties of N-alkylated benzotriazoles. Always verify specific physical properties (melting point, flash point) with the Certificate of Analysis (CoA) provided with your specific lot.

Sources

• 1. fishersci.nl [fishersci.nl]
• 2. merckmillipore.com [merckmillipore.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. carlroth.com [carlroth.com]
• 7. tri-iso.com [tri-iso.com]